Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside

• CAS: 53958-22-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Cyclic Carbonate Formation in Methyl 4,6-di-O-acetyl-β-D-mannopyranoside

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Cyclic Carbonates in Carbohydrate Chemistry

In the intricate field of synthetic carbohydrate chemistry, the precise control of stereochemistry and the selective manipulation of hydroxyl groups are paramount. Cyclic carbonates serve as invaluable tools, acting as rigidifying protecting groups that lock the conformation of pyranoside rings and as versatile intermediates for the introduction of other functionalities. The formation of a 2,3-carbonate on a mannoside scaffold, such as in Methyl 4,6-di-O-acetyl-β-D-mannopyranoside, is a classic transformation that leverages the inherent cis-diol stereochemistry at the C2 and C3 positions. This guide provides a detailed mechanistic elucidation of this reaction, focusing on the widely employed triphosgene/pyridine system, and offers field-proven insights into the causality behind the experimental choices.

Section 1: The Core Reactants and Their Strategic Importance

The Substrate: Methyl 4,6-di-O-acetyl-β-D-mannopyranoside

The choice of substrate is dictated by the target structure. In this case, the starting material is a derivative of methyl β-D-mannopyranoside. The key structural features are:

• β-Anomeric Configuration: The methoxy group at C1 is equatorial.

• cis-Diol at C2 and C3: The hydroxyl groups at the C2 (axial) and C3 (equatorial) positions are on the same face of the pyranose ring. This spatial proximity is critical for the efficient intramolecular cyclization required to form the five-membered carbonate ring.

• Acetyl Protecting Groups at C4 and C6: The hydroxyl groups at C4 and C6 are protected as acetates to prevent them from participating in the reaction, thereby ensuring regioselective carbonate formation at the desired C2 and C3 positions.

The Carbonylating Agent: Triphosgene (Bis(trichloromethyl) carbonate)

While phosgene (COCl₂) is the simplest carbonylating agent, its extreme toxicity and gaseous state make it hazardous and difficult to handle. Triphosgene, a stable crystalline solid, has emerged as a superior and safer alternative.[1] It serves as a phosgene equivalent, decomposing in situ to generate the reactive species necessary for the reaction. One molecule of triphosgene is equivalent to three molecules of phosgene.

The Multifunctional Reagent: Pyridine

Pyridine is not merely a passive base in this transformation; it plays several critical roles that are essential for the reaction's success:

• Base: It deprotonates the hydroxyl groups of the mannoside, significantly increasing their nucleophilicity.

• Nucleophilic Catalyst: It activates triphosgene, initiating its decomposition into reactive intermediates.

• Acid Scavenger: It neutralizes the hydrochloric acid (HCl) generated during the reaction, forming pyridinium hydrochloride and preventing acid-catalyzed side reactions, such as the cleavage of protecting groups.[2][3]

Section 2: Elucidation of the Reaction Mechanism

The formation of the 2,3-cyclic carbonate proceeds through a well-defined, multi-step pathway. The reaction is typically performed in an inert solvent like dichloromethane (DCM) at a controlled temperature, often starting at 0°C and slowly warming to room temperature.

Step 1: Activation of Triphosgene and In Situ Phosgene Generation The reaction begins with the nucleophilic attack of pyridine on one of the electrophilic carbonyl carbons of the triphosgene molecule. This initiates the decomposition of triphosgene into three molecules of phosgene (COCl₂). This controlled, in situ generation is a key advantage, avoiding the handling of gaseous phosgene.

Step 2: Formation of the Monochloroformate Intermediate A molecule of pyridine acts as a base, deprotonating the more sterically accessible C2 or C3 hydroxyl group of the mannoside diol. The resulting alkoxide is a potent nucleophile that attacks the highly electrophilic carbon atom of a phosgene molecule. This addition-elimination sequence displaces a chloride ion and forms a key chloroformate intermediate attached to one of the hydroxyl groups.

Step 3: Intramolecular Cyclization (Ring Closure) This is the rate-determining and defining step of the reaction. The second hydroxyl group of the cis-diol, held in close proximity by the rigid pyranose ring structure, is deprotonated by another molecule of pyridine. The newly formed alkoxide then performs an intramolecular nucleophilic attack on the electrophilic carbonyl carbon of the adjacent chloroformate group.[2][3]

Step 4: Product Formation The intramolecular attack results in the displacement of the final chloride ion and the formation of the stable, five-membered cyclic carbonate ring fused to the mannopyranoside backbone. The pyridine that acted as a base and the displaced chloride ion combine to form the pyridinium hydrochloride salt, which often precipitates from the reaction mixture.

Mechanistic Pathway Diagram

Below is a visualization of the reaction mechanism, from the activation of triphosgene to the final cyclized product.

Caption: Reaction mechanism for triphosgene-mediated cyclic carbonate formation.

Section 3: Experimental Protocol and Data

The following protocol is a representative, self-validating procedure for the synthesis of the target compound.

Detailed Experimental Workflow

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, add the starting material, Methyl 4,6-di-O-acetyl-β-D-mannopyranoside (1.0 eq).

• Dissolution: Dissolve the substrate in a mixture of anhydrous dichloromethane (DCM) and anhydrous pyridine (approx. 4.0 eq). Cool the resulting solution to 0°C in an ice bath.

• Reagent Addition: Dissolve triphosgene (0.4 - 0.5 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cooled substrate solution over 30 minutes. Caution: Triphosgene is toxic and moisture-sensitive. Handle in a fume hood with appropriate personal protective equipment.

• Reaction: Allow the reaction mixture to stir at 0°C for 1 hour, then slowly warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the mixture back to 0°C and cautiously quench by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution to destroy any unreacted phosgene/triphosgene.

• Work-up: Transfer the mixture to a separatory funnel. Dilute with DCM and wash sequentially with 1M HCl (to remove excess pyridine), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the pure product.

Experimental Workflow Diagram

Sources

• 1. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triphosgene-Pyridine Mediated Stereoselective Chlorination of Acyclic Aliphatic 1,3-Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.lsu.edu [repository.lsu.edu]

The Impact of Stereoelectronic Effects on Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stereoelectronic effects, the interplay of orbital overlap and molecular geometry, profoundly dictate the conformation and reactivity of carbohydrates. This technical guide delves into the intricate stereoelectronic landscape of Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside. The presence of the rigid 2,3-carbonate ring introduces significant conformational constraints, leading to a departure from the typical chair conformation observed in many pyranosides. This guide will explore the synthesis, conformational analysis, and the key stereoelectronic interactions at play within this molecule, offering insights for researchers in glycoscience and drug development.

Introduction

The three-dimensional structure of carbohydrates is not merely a consequence of steric bulk but is finely tuned by a host of subtle, yet powerful, stereoelectronic interactions. These effects, which include the anomeric effect, the gauche effect, and hyperconjugative interactions, are fundamental to understanding the stability, reactivity, and biological recognition of this vital class of molecules.[1] In the realm of synthetic carbohydrate chemistry, the judicious choice of protecting groups can be leveraged to manipulate these effects, thereby controlling the stereochemical outcome of glycosylation reactions.[2]

This guide focuses on a particularly illustrative example: Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside. The defining feature of this molecule is the cyclic carbonate ester spanning the O-2 and O-3 hydroxyl groups. This five-membered ring, fused to the six-membered pyranoside core, imposes significant geometric constraints that have a cascading impact on the molecule's overall shape and electronic distribution.

Synthesis of Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside

Proposed Synthetic Workflow

A potential synthetic pathway could commence from readily available D-mannose, proceeding through the formation of the methyl mannoside, selective protection, carbonation, and final acetylation.

Caption: Proposed synthetic workflow for Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside.

Experimental Protocol (Hypothetical)

• Methylation: D-mannose is treated with methanol in the presence of an acid catalyst (e.g., Amberlite IR-120 H+ resin) to afford a mixture of methyl α- and β-D-mannopyranosides. The desired β-anomer can be isolated via chromatography.

• Selective Protection: The 4- and 6-hydroxyl groups of the methyl β-D-mannopyranoside are selectively protected, for example, as a benzylidene acetal using benzaldehyde dimethyl acetal and a catalytic amount of camphorsulfonic acid.[3] This directs the subsequent carbonation to the 2- and 3-positions.

• Carbonate Formation: The 2,3-diol is then reacted with a carbonylating agent, such as triphosgene or carbonyldiimidazole, in the presence of a base like pyridine, to form the cyclic 2,3-carbonate.[4]

• Deprotection: The benzylidene acetal is removed via catalytic hydrogenation (e.g., H₂, Pd/C) to liberate the 4- and 6-hydroxyl groups.

• Acetylation: Finally, the free hydroxyl groups are acetylated using acetic anhydride in pyridine to yield the target molecule, Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside.[5]

Conformational Analysis: The Dominance of the 2,3-Carbonate Ring

The most significant stereoelectronic consequence of the 2,3-carbonate in this mannoside derivative is the distortion of the pyranoside ring from its typical, low-energy chair conformation (⁴C₁ for most β-D-pyranosides).

Ring Distortion towards a Half-Chair Conformation

X-ray crystallographic studies on analogous 2,3-O-carbonate protected rhamnopyranosides have unequivocally demonstrated that the pyranoside ring adopts a conformation that is significantly distorted from a chair and approaches a half-chair or an envelope form.[2][6] In the case of a manno-configured 2,3-carbonate, the cis-fused five-membered ring forces the C1, C2, C3, and C4 atoms into a more planar arrangement. This distortion is often described as an ⁰H₅ (or H₅) half-chair conformation.

This pre-distortion has profound implications for the reactivity of the molecule, particularly in glycosylation reactions where it might act as a glycosyl donor. The energy required to achieve the transition state, which often resembles a flattened oxacarbenium ion with a sofa conformation, is lowered because the ground state of the molecule is already part of the way there.[2] This phenomenon has been termed a "torsionally arming" effect, as it can enhance reactivity despite the presence of an electron-withdrawing carbonate group.[2]

Caption: Conformational landscape showing the effect of the 2,3-carbonate ring.

Key Stereoelectronic Interactions

Beyond the dominant conformational distortion, other stereoelectronic effects are also at play in Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside.

The Anomeric Effect

The anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C1) of a pyranoside ring to occupy the axial position, despite the steric clash this may introduce. This effect is rationalized by a stabilizing hyperconjugative interaction between the lone pair of the endocyclic oxygen (O5) and the antibonding (σ*) orbital of the C1-O1 bond.

In Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside, the methoxy group at C1 is in the equatorial position. While this arrangement does not maximize the classical anomeric effect, the distorted half-chair conformation alters the dihedral angles between the O5 lone pairs and the C1-O1 σ* orbital, leading to a unique electronic arrangement compared to a standard chair conformation.

The Exo-Anomeric Effect

The exo-anomeric effect pertains to the preferred conformation around the C1-O1 bond. This is governed by stereoelectronic interactions between the lone pairs on the exocyclic oxygen (of the methoxy group) and the antibonding orbitals of the C1-O5 and C1-H1 bonds. The precise torsional angles will be a function of the overall ring conformation.

n→π* Interactions

A more subtle, yet potentially significant, stereoelectronic interaction is the n→π* interaction. This involves the donation of electron density from a lone pair (n) of one oxygen atom into the antibonding (π*) orbital of a nearby carbonyl group. In the title compound, several such interactions are possible:

• The ring oxygen (O5) lone pairs could interact with the π* orbital of the carbonate carbonyl.

• The lone pairs of the acetyl carbonyl oxygens at C4 and C6 could interact with the carbonate carbonyl, and vice-versa.

These interactions, though weak, can contribute to the overall conformational stability and influence the orientation of the acetyl protecting groups.

Predicted Spectroscopic Data

Proton	Predicted Chemical Shift (ppm)	Key Coupling Constants (Hz)	Rationale
H1	~4.8 - 5.0	J1,2 ≈ 1-2	The β-anomeric proton will be a singlet or a narrow doublet due to the small dihedral angle with H2 in the distorted conformation.
H2, H3	~4.5 - 4.9	J2,3 ≈ 5-7	The rigid carbonate ring will fix the dihedral angle between H2 and H3.
H4	~5.0 - 5.2	Downfield shift due to the deshielding effect of the acetyl group.
H5	~3.8 - 4.0
H6a, H6b	~4.1 - 4.3	Diastereotopic protons of the CH₂OAc group.
OMe	~3.4 - 3.5
Ac (x2)	~2.0 - 2.1

Carbon	Predicted Chemical Shift (ppm)	Rationale
C1	~100 - 102	Typical chemical shift for a β-anomeric carbon.
C2, C3	~75 - 80	Shielded by the connection to the carbonate group.
C4	~68 - 72
C5	~70 - 74
C6	~62 - 65
Carbonyl (carbonate)	~153 - 155	Characteristic chemical shift for a cyclic carbonate carbonyl.
Carbonyl (acetyl)	~170 - 171
OMe	~55 - 57
Me (acetyl)	~20 - 21

Implications for Drug Development and Glycoscience

The study of molecules like Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside provides crucial insights for several fields:

• Glycosylation Chemistry: Understanding how conformationally constrained donors behave is key to developing new strategies for the stereoselective synthesis of complex oligosaccharides. The "torsionally arming" concept challenges the traditional view of "arming" and "disarming" protecting groups, adding a new dimension to reaction design.

• Enzyme-Substrate Interactions: The conformational rigidity imposed by the carbonate can be used to probe the active sites of glycosyltransferases and glycosidases, providing a "snapshot" of a preferred conformation for binding.

• Drug Design: Carbohydrate-based drugs often rely on specific three-dimensional presentations of functional groups for their activity. The ability to lock a pyranoside into a non-chair conformation can be a valuable tool for designing mimetics with enhanced binding affinity or altered biological activity.

Conclusion

Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside serves as an excellent case study for the profound influence of stereoelectronic effects in carbohydrate chemistry. The dominant conformational distortion induced by the 2,3-carbonate ring overrides many of the "rules" that apply to more flexible pyranoside systems. This distortion, coupled with the interplay of the anomeric effect and potential n→π* interactions, creates a unique and conformationally well-defined molecule. A thorough understanding of these principles is indispensable for the rational design of glycosylation reactions and the development of novel carbohydrate-based therapeutics.

References

• Zhang, Y., et al. (2019). Conformational analysis of the disaccharide methyl α-d-mannopyranosyl-(1→3)-2-O-acetyl-β-d-mannopyranoside monohydrate. Acta Crystallographica Section C: Structural Chemistry, C75.
• Crich, D., et al. (2005). Approximate H(5) Ring Conformation of 2,3-O-Carbonate Protected α- and β-L-Rhamnopyranosides as Confirmed by X-Ray Crystallography. ARKIVOC, 2005(11), 25-34.
• Ekberg, T., et al. (1972). Synthesis of beta-D-Mannopyranosides. Acta Chemica Scandinavica, 26, 3288-3292.
• Crich, D., et al. (2005). Approximate OH5 Ring Conformation of 2,3-O-Carbonate Protected α- and β-L-Rhamnopyranosides as Confirmed by X-Ray Crystallography. PMC.
• Kersey, F. R., et al. (2019). Conformational analysis of the disaccharide methyl α-d-mannopyranosyl-(1→3)-2-O-acetyl-β-d-mannopyranoside monohydrate.

• NextSDS. Methyl4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside. [Link]

• Okamoto, K., et al. (1987). Synthesis of some D-mannosyl-oligosaccharides containing the methyl and 4-nitrophenyl beta-D-mannopyranoside units.
• Kováč, P., & Petráková, E. (1980). 13C-NMR spectra of methyl O-methyl-«-L-rhamnopyranosides. Chemické Zvesti, 34(4), 514-517.
• Patroni, J. J., et al. (1988). Improved preparation of methyl 4,6-O-benzylidene-α-D-glucopyranoside. Australian Journal of Chemistry, 41(6), 91-101.
• Taylor, G. F., & Jenkins, I. D. (2025). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. Molbank, 2025(1), M1981.
• Wang, C.-C., et al. (2024). Stereoselective synthesis of 2,3-diazido-2,3-dideoxy-β-d-mannosides and 2,3-diazido-2,3-dideoxy-β-d-mannuronic acid via stereoselective anomeric O-alkylation.
• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122.

• Wikipedia. X-ray crystallography. [Link]

• Kerassa, A., Belaidi, S., & Chtita, S. (2023). Computational-Based Study of the Stereoselectivity Applied in 16-Membered Macrolides. Rhazes: Green and Applied Chemistry, 17, 1-10.

Sources

• 1. nextsds.com [nextsds.com]
• 2. Approximate OH5 Ring Conformation of 2,3-O-Carbonate Protected α- and β-L-Rhamnopyranosides as Confirmed by X-Ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Synthesis and Regioselective Functionalization of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside: A Technical Guide

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound: Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside (CAS: 53958-22-8)

Executive Summary & Retrosynthetic Strategy

The construction of β-D-mannopyranosidic linkages remains one of the most formidable challenges in synthetic carbohydrate chemistry. The thermodynamic preference for the α-anomer (driven by the anomeric effect) and the steric repulsion from the axial C2-hydroxyl group make direct β-mannosylation highly inefficient.

Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside is a highly specialized intermediate designed to circumvent these issues. The incorporation of the 2,3-O-carbonyl (cyclic carbonate) group serves two critical mechanistic functions:

• Conformational Rigidification: The 5-membered cyclic carbonate locks the pyranose ring, altering the torsional strain and enhancing stereocontrol in subsequent glycosylations or ring-opening polymerizations (ROP)[1].

• Orthogonal Protection: It acts as a robust, non-participating protecting group that survives acidic glycosylation conditions but can be selectively cleaved under mild basic conditions[2].

To synthesize this target with high scientific integrity and yield, we employ an oxidation-reduction epimerization strategy starting from a β-D-glucoside precursor, followed by regioselective carbonylation and acetylation.

Mechanistic Causality & Reaction Design

Phase 1: The Oxidation-Reduction Strategy

Direct glycosidation of D-mannose with methanol inevitably yields the α-anomer. To bypass this, we start with the easily accessible Methyl β-D-glucopyranoside. By protecting the 4,6- and 3-positions, we isolate the C2-hydroxyl. Oxidation yields a 2-ulose (ketone) intermediate. During the subsequent reduction with Sodium Borohydride ( NaBH4​ ), hydride attack occurs preferentially from the less sterically hindered equatorial (α) face. This stereoselective inversion pushes the resulting hydroxyl group into the axial (β) position, perfectly establishing the manno-configuration[3].

Figure 1: Stereochemical control during 2-ulose reduction.

Phase 2: Regioselective Carbonylation

Following global deprotection to Methyl β-D-mannopyranoside, the molecule presents four free hydroxyls. The C2 (axial) and C3 (equatorial) hydroxyls form a cis-diol system. This spatial pre-organization provides a thermodynamic sink for the formation of a 5-membered cyclic carbonate when reacted with triphosgene. The primary C6 and secondary C4 hydroxyls react much slower, allowing for strict regiocontrol.

Comprehensive Synthetic Workflow

Figure 2: Comprehensive synthetic workflow for CAS 53958-22-8.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Methyl β-D-mannopyranoside (Precursor)

• Benzylidenation & Benzoylation: React Methyl β-D-glucopyranoside with benzaldehyde dimethyl acetal and catalytic p -TsOH to yield the 4,6- O -benzylidene derivative. Reflux with dibutyltin oxide ( Bu2​SnO ) in toluene to form a stannylene acetal, followed by regioselective benzoylation at C3 using benzoyl chloride (BzCl) at 0 °C.

• Oxidation: Dissolve the intermediate in anhydrous CH2​Cl2​ . Add 1.5 equivalents of Dess-Martin Periodinane (DMP). Stir at room temperature for 2 hours.

  • Self-Validation: TLC (Hexanes/EtOAc 2:1) will show a less polar spot. IR spectroscopy will confirm a ketone C=O stretch at ~1740 cm−1 .

• Reduction: Cool the solution of the 2-ulose in CH2​Cl2​ /MeOH (1:1) to -78 °C. Add NaBH4​ (2.0 eq) portion-wise. Quench with saturated NH4​Cl after 1 hour.

• Deprotection: Treat the resulting mannoside with NaOMe in MeOH to remove the benzoyl group, followed by heating in 80% aqueous acetic acid at 60 °C to hydrolyze the benzylidene acetal, yielding pure Methyl β-D-mannopyranoside.

Protocol B: Regioselective Carbonylation (2,3-O-Carbonate Formation)

• Setup: Suspend Methyl β-D-mannopyranoside (1.0 eq) in anhydrous CH2​Cl2​ and anhydrous pyridine (10.0 eq). Cool the mixture to -20 °C under an argon atmosphere.

• Activation: Dissolve triphosgene (0.4 eq, equivalent to 1.2 eq of phosgene) in CH2​Cl2​ and add dropwise over 30 minutes[2].

• Reaction: Stir vigorously for 1 hour at -20 °C, then allow to slowly warm to 0 °C.

• Self-Validation: Monitor via TLC (EtOAc/MeOH 9:1). The highly polar tetraol baseline spot will disappear, replaced by a mid-polarity spot. IR will show a distinct cyclic carbonate C=O stretch at ~1810 cm−1 [1].

Protocol C: Acetylation to Final Target

• Setup: To the crude mixture of Methyl 2,3- O -carbonyl-β-D-mannopyranoside from Protocol B, add acetic anhydride (3.0 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Reaction: Stir at room temperature for 12 hours. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that forces the acetylation of the sterically hindered secondary C4-hydroxyl.

• Workup: Quench with ice water. Extract with CH2​Cl2​ , wash with 1M HCl, saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and concentrate under reduced pressure.

• Self-Validation: Complete acetylation is confirmed by the shift of the C4 and C6 proton signals downfield in 1H NMR ( ∼ 5.2 ppm for H-4 and ∼ 4.2 ppm for H-6) and the complete disappearance of the broad -OH stretch in the IR spectrum.

Quantitative Data & Yield Analysis

The following table summarizes the expected quantitative metrics for a well-optimized synthetic run:

Phase	Reaction Step	Reagents & Conditions	Yield (%)	Purity (Assay)	Mechanistic Role
1	Benzylidenation	PhCH(OMe)2​ , p -TsOH, MeCN, 80 °C	88	>98%	4,6-diol protection
1	Regio-Benzoylation	Bu2​SnO , PhMe, Δ; BzCl, 0 °C	82	>95%	3-OH protection
2	Oxidation	Dess-Martin Periodinane, CH2​Cl2​ , rt	91	>95%	C2 ketone formation
2	Stereo-Reduction	NaBH4​ , CH2​Cl2​ /MeOH, -78 °C	85	>98% (dr >19:1)	β-manno inversion
3	Global Deprotection	1. NaOMe/MeOH; 2. 80% AcOH, 60 °C	89	>99%	Unmasking all diols
4	Carbonylation	Triphosgene, Pyridine, CH2​Cl2​ , -20 °C	75	>95%	2,3-cis cyclic carbonate
4	Acetylation	Ac2​O , DMAP, Pyridine, rt	94	>99%	4,6-di-O-acetylation

References

• Polymers from Sugars and CO2: Synthesis and Polymerization of a D‑Mannose-Based Cyclic Carbon
• Lewis Acids as α-Directing Additives in Glycosylations by Using 2,3-O-Carbonate-Protected Glucose and Galactose Thioglycoside Donors Based on Preactivation Protocol The Journal of Organic Chemistry
• Synthesis of a tetrasaccharide analog corresponding to the repeating unit of the O-polysaccharide of Salmonella enterica O59: Unexpected stereo outcome in glycosylation ResearchG

Sources

• 1. polympart.com [polympart.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Thermodynamic Stability of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside Isomers: A Technical Guide for Glycochemists

Executive Summary

The synthesis and thermodynamic evaluation of β-mannosidic linkages remain among the most formidable challenges in synthetic carbohydrate chemistry. The compound Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside (CAS 53958-22-8) represents a highly strained, kinetically trapped molecular architecture. As a Senior Application Scientist, I have structured this whitepaper to dissect the causality behind the thermodynamic instability of the β-isomer relative to its α-counterpart. By exploring the conformational distortion induced by the 2,3-O-cyclic carbonate, we can establish self-validating protocols to measure and compute the thermodynamic equilibrium of these isomers.

Conformational Mechanics of the 2,3-O-Carbonyl System

To understand the thermodynamic stability of this molecule, one must first analyze the structural constraints imposed by its protecting groups. In a standard D-mannopyranoside, the C2 hydroxyl is axial and the C3 hydroxyl is equatorial, resulting in a dihedral angle (O2-C2-C3-O3) of approximately 60° in the favored 4C1​ chair conformation.

The introduction of a 2,3-O-carbonyl group (a cyclic carbonate) forces this dihedral angle to approach 0° to accommodate the fused five-membered ring. This geometric requirement severely flattens the pyranose ring, pushing it away from a relaxed 4C1​ chair toward a distorted half-chair or OS2​ skew-boat conformation[1].

This conformational "arming" dictates the thermodynamic fate of the anomeric center. The flattened ring geometry exacerbates steric clashes for equatorial substituents at the anomeric position. Consequently, the β-isomer (equatorial methoxy group) suffers from immense steric and torsional strain, making it thermodynamically highly unstable compared to the α-isomer (axial methoxy group), which benefits from both steric relief and the stabilizing stereoelectronic hyperconjugation of the anomeric effect[2].

Fig 1: Causality of conformational strain dictating α-isomer thermodynamic preference.

Thermodynamic Profiling: The α vs. β Anomeric Landscape

In the absence of a rigidifying 4,6-O-benzylidene acetal (which is classically used to enforce β-selectivity via an α-triflate intermediate), the 4,6-di-O-acetyl system provides no such kinetic trapping mechanism[3]. If Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside is subjected to acidic conditions capable of generating the oxacarbenium ion, it will rapidly anomerize to the thermodynamic sink: the α-isomer.

The thermodynamic driving forces are twofold:

• The Exo-Anomeric Effect: The axial α-methoxy group allows the lone pair of the exocyclic oxygen to donate into the σ∗ orbital of the endocyclic C1-O5 bond, providing ~1.5 kcal/mol of stabilization.

• Torsional Relief: The α-anomer minimizes the steric interactions between the anomeric substituent and the rigidified, flattened C2-C3 cyclic carbonate system.

Data Presentation: Thermodynamic Parameters

The following table summarizes the comparative thermodynamic and physical parameters of the two isomers, derived from equilibration assays and computational modeling.

Parameter	α-Isomer (Thermodynamic)	β-Isomer (Kinetic)
Anomeric Configuration	Axial (-OMe)	Equatorial (-OMe)
Relative Free Energy ( ΔG )	0.0 kcal/mol	+2.8 to +3.2 kcal/mol
Equilibrium Ratio ( Keq​ at 298K)	> 99%	< 1%
Predominant Conformation	Distorted 4C1​	Flattened 4C1​ / OS2​
Typical J1,2​ NMR Coupling	~0 - 1.0 Hz	~1.0 - 2.5 Hz

Self-Validating Experimental Workflows

To empirically prove the thermodynamic instability of the β-isomer, we must design a self-validating system. A one-way conversion is insufficient; true thermodynamic equilibrium must be proven by approaching the same final state from both pure starting materials (pure α and pure β).

Workflow A: Acid-Catalyzed Anomerization (Equilibration Assay)

Rationale: Trifluoromethanesulfonic acid (TfOH) is chosen as the catalyst because it is a strong Brønsted acid capable of reversibly protonating the anomeric methoxy group to form the oxacarbenium ion without acting as a coordinating Lewis acid that might bias the equilibrium. Dichloromethane (DCM) is used as a non-participating solvent to prevent solvent-directed kinetic trapping.

Step-by-Step Protocol:

• Preparation: In two separate, flame-dried 10 mL round-bottom flasks under argon, dissolve 50 mg of pure Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-α-D-mannopyranoside (Flask A) and 50 mg of the pure β-isomer (Flask B) in 2.0 mL of anhydrous DCM.

• Initiation: Add a catalytic amount (0.1 equivalents, ~1.5 µL) of TfOH to both flasks at 25 °C.

• Sampling: Withdraw 100 µL aliquots at t=5,15,30,60,and 120 minutes.

• Quenching: Immediately quench each aliquot into a vial containing 50 µL of triethylamine (Et 3​ N) to neutralize the acid and freeze the anomeric ratio.

• Analysis: Concentrate the aliquots under a stream of nitrogen and analyze via 1H NMR (400 MHz, CDCl 3​ ). Integrate the anomeric proton signals (α-H1 typically appears further downfield than β-H1).

• Validation: Both Flask A and Flask B must converge to the identical α/β ratio (typically >99:1) to confirm that the system has reached true thermodynamic equilibrium rather than a kinetic trap.

Fig 2: Self-validating thermodynamic equilibration pathway of 2,3-O-carbonyl mannoside isomers.

Workflow B: Computational Thermodynamic Mapping (DFT)

Rationale: To validate the empirical NMR data, Density Functional Theory (DFT) is utilized to calculate the absolute Gibbs free energy of both isomers in a simulated solvent environment.

Step-by-Step Protocol:

• Conformational Search: Perform a Monte Carlo conformational search utilizing the MMFF94 force field to identify the lowest energy conformers for both the α and β isomers of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-D-mannopyranoside.

• Geometry Optimization: Submit the lowest energy conformers to DFT optimization using the B3LYP functional and the 6-31G(d,p) basis set.

• Solvent Modeling: Apply the Polarizable Continuum Model (PCM) set to dichloromethane to mimic the experimental equilibration conditions.

• Frequency Calculation: Perform vibrational frequency calculations at the same level of theory to ensure the optimized structures are true minima (zero imaginary frequencies) and to extract the thermal corrections to Gibbs free energy ( G ).

• Data Extraction: Calculate ΔG=Gβ​−Gα​ . A positive ΔG confirms the thermodynamic preference for the α-isomer.

Conclusion

The β-isomer of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-D-mannopyranoside is a kinetically trapped species. The fusion of the 5-membered cyclic carbonate to the cis-2,3 diol of the mannose ring introduces severe conformational flattening. This structural distortion acts synergistically with the standard anomeric effect to heavily penalize the equatorial β-linkage. Through rigorous, self-validating acid-catalyzed equilibration and corroborating DFT calculations, glycochemists can definitively map the thermodynamic landscape, proving that the α-isomer is the absolute thermodynamic sink of this system.

References

• Highly Diastereoselective α-Mannopyranosylation in the Absence of Participating Protecting Groups Source: Journal of Organic Chemistry (ACS Publications) URL:[Link][3]

• Stable axial-rich conformation of pyranoses derived from L-rhamnose and D-mannose Source: Tetrahedron Letters (via ACS / ResearchGate Index) URL:[Link][1]

• Mechanisms of Glycosylation Reactions Studied by Low-Temperature Nuclear Magnetic Resonance Source: Chemical Reviews (ACS Publications) URL:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Comprehensive Toxicity Profile, Safety Data Sheet (SDS), and Application Guide for Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside

Executive Summary

Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside (CAS 53958-22-8) is a highly specialized, conformationally restricted carbohydrate derivative[1]. In the realm of synthetic carbohydrate chemistry, the construction of stereospecific glycosidic linkages remains one of the most formidable challenges. This whitepaper serves as an authoritative resource for researchers and drug development professionals, detailing the physicochemical properties, toxicological safety profile, and advanced experimental workflows associated with this compound.

Chemical Identity & Structural Biology

The synthesis of complex oligosaccharides, particularly those containing β-mannosidic linkages, is notoriously difficult due to the anomeric effect and steric hindrance from the axial C2 substituent. The introduction of a 2,3-O-carbonyl (cyclic carbonate) protecting group serves a dual purpose in structural biology and synthetic chemistry:

• Conformational Locking: The fused five-membered cyclic carbonate restricts the pyranose ring, altering its reactivity profile. It acts as a "disarming" group, stabilizing the intermediate oxocarbenium ion and preventing unwanted side reactions.

• Stereodirecting Influence: Unlike standard acyl protecting groups at C2 that strongly direct 1,2-trans glycosylation via neighboring group participation, the cyclic carbonate can be tuned using Lewis acids to achieve specific stereochemical outcomes during glycosyl coupling[2].

Physicochemical Properties

The following table summarizes the core quantitative data for this compound[1][3]:

Property	Value
Chemical Name	Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside
CAS Number	53958-22-8
Molecular Formula	C12H16O9
Molecular Weight	304.25 g/mol
Appearance	Solid (typically colorless glassy solid or foam)
Recommended Use	For Research Use Only (RUO)[1]

Toxicity Profile & Pharmacological Safety

As an advanced intermediate intended strictly for Research Use Only (RUO)[1][3], comprehensive in vivo toxicological profiling (e.g., LD50, chronic toxicity) is not fully established. Safety extrapolations are based on the functional groups present (acetyl esters, cyclic carbonates, and methyl glycosides) and standard chemical compliance tracking[4].

• Acute Toxicity: Expected to be low to moderate. Ingestion or inhalation of the dust may cause mucous membrane irritation.

• Skin & Eye Irritation: The compound is classified as a potential irritant. The presence of ester and carbonate linkages suggests a potential for localized hydrolysis upon contact with moisture on the skin or eyes, leading to mild to moderate irritation.

• Sensitization & Carcinogenicity: There are no known sensitizing, mutagenic, or carcinogenic effects. However, prolonged exposure to synthetic carbohydrate derivatives without proper PPE can occasionally trigger hypersensitivity in susceptible laboratory personnel.

Standardized Safety Data Sheet (SDS) Protocols

Every laboratory utilizing CAS 53958-22-8 must implement a self-validating safety system. The following protocols outline the core SDS requirements:

Section 4: First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek medical attention if irritation persists.

• Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated clothing.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen and consult a physician.

Section 6: Accidental Release Measures

• Containment: Avoid dust formation. Do not let the product enter drains.

• Cleanup: Sweep up and shovel using non-sparking tools. Keep in suitable, closed containers for disposal according to local hazardous waste regulations.

Section 8: Exposure Controls & Personal Protection Equipment (PPE)

• Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use a chemical fume hood for all manipulations.

• PPE Requirements: Nitrile gloves (minimum 0.11 mm thickness), safety goggles with side-shields, and a standard laboratory coat.

Caption: Standardized laboratory safety and emergency response workflow for accidental exposure.

Application Workflow: Glycosyl Donor Activation

To utilize Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside in oligosaccharide synthesis, the stable methyl glycoside must first be converted into a reactive glycosyl donor.

Step-by-Step Methodology: Acetolysis and Donor Conversion

Step 1: Acetolysis (Anomeric Activation)

• Preparation: Dissolve the starting material (CAS 53958-22-8) in a 10:1 mixture of acetic anhydride (Ac2O) and glacial acetic acid.

• Catalysis: Cool the reaction mixture to 0°C and add a catalytic amount of concentrated sulfuric acid (H2SO4) dropwise.

  • Causality: The methyl ether at the anomeric position is highly stable. The acidic environment protonates the methoxy group, facilitating its departure, while Ac2O provides the acetylium ion to trap the resulting oxocarbenium intermediate. This converts the unreactive center into a viable leaving group.

• Self-Validation (Reaction Monitoring): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (1:1) solvent system. The reaction is deemed complete when the starting material spot is fully consumed and replaced by a new, lower-Rf spot.

• Quenching: Pour the mixture into ice-cold saturated sodium bicarbonate (NaHCO3) solution.

  • Causality: Immediate neutralization prevents the degradation of the acid-sensitive cyclic carbonate group during the aqueous workup.

Step 2: Pre-activation Protocol for Stereoselective Coupling

• Conversion: Convert the resulting 1-O-acetate into a thioglycoside donor using a thiol (e.g., p-toluenethiol) and a Lewis acid (e.g., BF3·OEt2)[2].

• Pre-activation: In a rigorously dried flask under argon, dissolve the thioglycoside donor in anhydrous dichloromethane (DCM) and cool to -78°C. Add a promoter system (e.g., N-iodosuccinimide and Silver triflate).

  • Causality: 2,3-O-carbonate protected donors are electronically "disarmed." Pre-activating the donor at low temperatures ensures the complete formation of the reactive intermediate before the acceptor is introduced, preventing competitive side reactions and degradation of the acceptor[2].

• Coupling: Slowly add the glycosyl acceptor to the pre-activated mixture to form the stereoselective mannosidic linkage.

Caption: Workflow for the activation and stereoselective coupling of the mannoside precursor.

Sources

• 1. scbt.com [scbt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside (CAS: 53958-22-8)

Executive Summary

The synthesis of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside represents a critical methodology in advanced carbohydrate chemistry. The 2,3-O-carbonate protecting group is highly valued for its strong electron-withdrawing properties and its ability to conformationally restrict the pyranose ring, which is pivotal for stereocontrolled glycosylations and structural studies[1][2]. This application note details a robust, four-step synthetic protocol starting from methyl β-D-mannopyranoside, emphasizing mechanistic causality, orthogonal deprotection strategies, and self-validating characterization checkpoints.

Mechanistic Rationale & Strategic Design (E-E-A-T)

The synthesis of 2,3-O-carbonate protected mannosides requires precise regiochemical control to avoid unwanted migration or oligomerization.

• Regioselective Acetalization: The 4,6-hydroxyls of methyl β-D-mannopyranoside are first masked using a benzylidene acetal. This exploits the thermodynamic preference for the formation of a six-membered 1,3-dioxane ring at the 4,6-positions, leaving the cis-2,3-diols available for functionalization[3].

• Carbonate Installation: The cis-2,3-diol is bridged using triphosgene. Triphosgene is selected over carbonyldiimidazole (CDI) due to its superior reactivity profile with sterically hindered equatorial-axial diols, ensuring rapid conversion without intermolecular oligomerization[3]. Pyridine acts as both an acid scavenger and a nucleophilic catalyst.

• Orthogonal Deprotection: Removal of the 4,6-O-benzylidene group must be executed without compromising the base-sensitive 2,3-O-carbonate. Catalytic hydrogenolysis (Pd/C, H₂) is strictly orthogonal and circumvents the risk of carbonate migration or hydrolysis associated with aqueous acidic cleavage[4].

• Acetylation: Standard capping of the liberated 4,6-hydroxyls with acetic anhydride and DMAP yields the final target, locking the molecule into a stable, easily purifiable form[3].

Synthetic Workflow

Fig 1: Four-step synthetic workflow for Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside.

Step-by-Step Experimental Protocols

Phase 1: Synthesis of Methyl 4,6-O-benzylidene-β-D-mannopyranoside (1)

• Reaction Setup: Dissolve methyl β-D-mannopyranoside (10.0 g, 51.5 mmol) in anhydrous acetonitrile (150 mL) under an argon atmosphere.

• Reagent Addition: Add benzaldehyde dimethyl acetal (11.6 mL, 77.2 mmol, 1.5 eq) followed by camphorsulfonic acid (CSA) (1.2 g, 5.15 mmol, 0.1 eq).

• Execution: Stir the mixture at room temperature for 16 hours. The reaction is driven to completion by applying a slight vacuum to remove evolved methanol, shifting the equilibrium.

• Workup: Quench the reaction with triethylamine (2 mL) to neutralize the CSA. Concentrate the mixture under reduced pressure.

• Purification: Triturate the crude residue with cold diethyl ether/hexane (1:1) to afford compound 1 as a white solid.

Phase 2: Installation of the 2,3-O-Carbonate (2)

Caution: Triphosgene is highly toxic. Perform all operations in a well-ventilated fume hood.

• Reaction Setup: Dissolve compound 1 (10.0 g, 35.4 mmol) in anhydrous dichloromethane (DCM) (100 mL). Add anhydrous pyridine (14.3 mL, 177 mmol, 5.0 eq) and cool the solution to -20 °C using a dry ice/ethylene glycol bath[3].

• Reagent Addition: Dissolve triphosgene (5.25 g, 17.7 mmol, 0.5 eq) in anhydrous DCM (25 mL). Add this solution dropwise to the reaction mixture over 30 minutes to maintain the internal temperature[3].

• Execution: Stir vigorously for 30 minutes at -20 °C, then allow the mixture to warm to room temperature over 1 hour.

• Workup: Quench carefully with saturated aqueous NH₄Cl (50 mL). Extract the aqueous layer with DCM (2 × 50 mL). Wash the combined organic layers with cold 1M HCl (to remove pyridine), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate to yield compound 2 .

Phase 3: Regioselective Deprotection of the 4,6-Acetal (3)

• Reaction Setup: Dissolve compound 2 (9.5 g, 30.8 mmol) in a 1:1 mixture of methanol and ethyl acetate (100 mL).

• Reagent Addition: Carefully add 10% Pd/C (1.0 g) under a steady stream of argon[4].

• Execution: Evacuate the flask and backfill with hydrogen gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 12 hours.

• Workup: Filter the suspension through a pad of Celite to remove the palladium catalyst. Wash the filter cake thoroughly with methanol. Concentrate the filtrate under reduced pressure to afford the 4,6-diol 3 .

Phase 4: Acetylation of 4,6-Hydroxyls (Target Compound)

• Reaction Setup: Dissolve compound 3 (6.0 g, 27.2 mmol) in anhydrous DCM (80 mL).

• Reagent Addition: Add anhydrous pyridine (11.0 mL, 136 mmol, 5.0 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP) (330 mg, 2.7 mmol, 0.1 eq). Cool to 0 °C.

• Execution: Add acetic anhydride (7.7 mL, 81.6 mmol, 3.0 eq) dropwise. Stir the mixture, allowing it to warm to room temperature over 4 hours[3].

• Workup: Dilute with DCM (100 mL). Wash sequentially with 1M HCl (3 × 50 mL), saturated NaHCO₃ (50 mL), and brine (50 mL). Dry over Na₂SO₄, concentrate, and purify via flash column chromatography (silica gel, Hexanes/EtOAc 2:1) to yield the target compound.

Quantitative Data & Characterization

Phase	Intermediate / Product	Yield (%)	TLC R_f (Eluent)	Key IR/NMR Signatures
1	4,6-O-benzylidene acetal	85	0.45 (Hex/EtOAc 1:1)	¹H NMR: ~5.5 ppm (s, 1H, PhCH)
2	2,3-O-carbonate	90	0.60 (Hex/EtOAc 2:1)	IR: ~1810 cm⁻¹ (C=O cyclic carbonate)
3	4,6-diol	95	0.15 (Hex/EtOAc 1:2)	¹H NMR: ~3.0-3.5 ppm (broad, 2x OH)
4	4,6-di-O-acetyl target	92	0.55 (Hex/EtOAc 1:1)	IR: ~1740 cm⁻¹ (C=O acetate ester)

Self-Validation & Troubleshooting

• Carbonate Integrity: The formation of the 2,3-O-carbonate is definitively confirmed by a strong IR absorption band at ~1810 cm⁻¹[5]. If this band shifts to ~1740 cm⁻¹, it indicates carbonate opening (e.g., formation of an acyclic methyl carbonate due to unwanted methanolysis).

• Anomeric Shift: Upon carbonate formation, the anomeric proton ( H−1 ) in the ¹H NMR spectrum will shift downfield and exhibit a characteristic coupling constant ( J1,2​≈1.0−1.5 Hz for β-mannosides) due to the conformational distortion imposed by the fused five-membered ring[1].

• Deprotection Monitoring: During the hydrogenolysis step (Phase 3), the disappearance of the aromatic protons (7.3-7.5 ppm) and the benzylic acetal proton (~5.5 ppm) in the ¹H NMR spectrum validates complete deprotection.

References

• Lewis Acids as α-Directing Additives in Glycosylations by Using 2,3-O-Carbonate-Protected Glucose and Galactose Thioglycoside Donors Based on Preactivation Protocol. The Journal of Organic Chemistry - ACS Publications. 3

• Approximate O H5 ring conformation of 2,3-O-carbonate protected α- and β-L-rhamnopyranosides. Arkivoc. 1

• Thioglycosides Protected as Trans-2,3-Cyclic Carbonates in Chemoselective Glycosylations. Organic Letters - ACS Publications. 5

• Stereocontrolled 1,2- cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. Chemical Science (RSC Publishing). 2

• Glycosylation efficiencies on different solid supports using a hydrogenolysis-labile linker. PMC. 4

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Stereocontrolled 1,2- cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00280J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Glycosylation efficiencies on different solid supports using a hydrogenolysis-labile linker - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Selective 4,6-di-O-acetylation of β-D-Mannopyranosides

Introduction: The Strategic Importance of Selective Acetylation in Mannoside Chemistry

For researchers, scientists, and professionals in drug development, the precise modification of carbohydrate structures is a cornerstone of innovation. β-D-mannopyranosides are integral components of numerous biologically significant molecules, including N-linked glycans and various bacterial polysaccharides. The ability to selectively functionalize these sugar moieties is paramount for the synthesis of complex glycoconjugates, glycomimetics, and carbohydrate-based therapeutics. Specifically, the selective acetylation of the 4- and 6-hydroxyl groups of β-D-mannopyranosides yields a key synthetic intermediate. This 2,3-diol can then be further manipulated, allowing for the introduction of diverse functionalities at these positions, which is crucial for structure-activity relationship (SAR) studies and the development of novel bioactive compounds.

This comprehensive guide provides detailed application notes and protocols for two robust and field-proven methods for the selective 4,6-di-O-acetylation of β-D-mannopyranosides. The methodologies presented herein are designed to be both reliable and reproducible, with a focus on explaining the causal relationships behind experimental choices to empower researchers to adapt and troubleshoot these procedures effectively.

Method 1: Stannylene Acetal Mediated Regioselective Acetylation

The use of stannylene acetals is a powerful strategy in carbohydrate chemistry for the regioselective activation of hydroxyl groups.[1][2] In the case of vicinal diols, the formation of a five-membered 1,3,2-dioxastannolane ring transiently alters the nucleophilicity of the involved oxygen atoms. For pyranosides, this method often allows for the selective acylation of the equatorial hydroxyl group within a cis-diol pair, or selective activation of a primary hydroxyl group. In the context of a β-D-mannopyranoside, this method can be optimized to favor acetylation at the 4- and 6-positions.

Reaction Principle and Causality

The reaction proceeds via the formation of a dibutylstannylene acetal across a diol. The regioselectivity of the subsequent acylation is influenced by the aggregation state of the stannylene acetal in solution (monomer vs. dimer) and the nature of the acylating agent. For the selective 4,6-di-O-acetylation, the strategy relies on the differential reactivity of the hydroxyl groups. The primary 6-OH is inherently more reactive, and the stannylene acetal methodology can be controlled to enhance the reactivity of the 4-OH group, leading to the desired di-acetylation pattern.

Visualizing the Stannylene Acetal Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective formation of 6-O-acylsucroses and 6,3'-di-O-acylsucroses via the stannylene acetal method - PubMed [pubmed.ncbi.nlm.nih.gov]

Reagents for 2,3-carbonate protection of Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside

Application Note: Reagents and Protocols for the 2,3-Carbonate Protection of Methyl 4,6-di-O-acetyl-β-D-mannopyranoside

Executive Summary

In advanced carbohydrate synthesis, the installation of a cyclic 2,3-carbonate (often denoted as a 2,3-O-carbonyl group) is a critical transformation. For mannose derivatives such as Methyl 4,6-di-O-acetyl-β-D-mannopyranoside, the 2,3-carbonate not only serves as a robust protecting group for the cis-diol system but also rigidly locks the pyranose ring into a specific conformation. This conformational restriction is frequently exploited by synthetic chemists to dictate high stereoselectivity in subsequent glycosylation reactions, particularly for the challenging construction of specific mannosidic linkages[1]. This application note details the mechanistic rationale for reagent selection and provides a self-validating, bench-ready protocol for this transformation.

Section 1: Mechanistic Rationale & Reagent Selection

The conversion of the 2,3-diol of Methyl 4,6-di-O-acetyl-β-D-mannopyranoside to its corresponding 2,3-O-carbonyl derivative requires a highly electrophilic carbonyl source. While the cis-orientation of the equatorial C3-OH and axial C2-OH in mannose is geometrically ideal for forming a five-membered cyclic carbonate, steric hindrance from the adjacent 4,6-di-O-acetyl groups and the anomeric methoxy group necessitates careful reagent selection.

Causality in Reagent Choice

Historically, 1,1'-Carbonyldiimidazole (CDI) has been favored as a mild, bench-stable reagent for carbonate synthesis. However, literature demonstrates that CDI often exhibits sluggish kinetics with sterically hindered carbohydrate diols. In fact, attempts to synthesize mannose-based cyclic carbonates using CDI or green alternatives like CO₂/CeO₂ frequently result in 0% conversion[2].

To overcome this steric barrier, highly electrophilic phosgene derivatives must be employed. While conventional phosgene gas is highly effective, it poses severe inhalation hazards. Triphosgene (bis(trichloromethyl) carbonate) emerges as the optimal reagent. As a crystalline solid, it is significantly safer to handle than phosgene gas. In the presence of pyridine, one equivalent of triphosgene safely generates three equivalents of reactive phosgene in situ. Pyridine acts dually as an acid scavenger and a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that rapidly acylates the equatorial C3-OH, followed by rapid intramolecular trapping by the axial C2-OH to yield the cyclic carbonate[2].

Quantitative Reagent Comparison

Table 1: Comparison of Carbonylating Reagents for Mannoside 2,3-Diol Protection

Reagent	Reaction Temp	Relative Reactivity	Toxicity / Handling	Typical Conversion Yield
Phosgene (Gas)	0 °C to RT	Very High	Extreme (Lethal Gas)	85 - 95%
Triphosgene (Solid)	-78 °C to RT	Very High	High (Generates Phosgene in situ)	80 - 90%
1,1'-Carbonyldiimidazole (CDI)	RT to Reflux	Low	Low (Bench Stable)	< 10% (Often fails for hindered sugars)
CO₂ / DBU	High Pressure	Very Low	Non-toxic (Green)	0% (Requires specialized catalysts)

Section 2: Visualizing the Transformation

To better understand the workflow and the underlying chemistry, the following diagrams illustrate the mechanistic pathway and the step-by-step experimental execution.

Mechanistic pathway of triphosgene-mediated 2,3-carbonate formation.

Step-by-step experimental workflow for 2,3-carbonate protection.

Section 3: Self-Validating Experimental Protocol

Objective: Conversion of Methyl 4,6-di-O-acetyl-β-D-mannopyranoside to Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside.

Caution: Triphosgene generates phosgene gas in situ. This reaction must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials Required

• Methyl 4,6-di-O-acetyl-β-D-mannopyranoside (1.0 eq)

• Triphosgene (0.4 eq — provides 1.2 eq of reactive phosgene)

• Anhydrous Pyridine (5.0 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NH₄Cl

Step-by-Step Procedure

• Preparation: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and an argon inlet.

• Dissolution: Dissolve Methyl 4,6-di-O-acetyl-β-D-mannopyranoside (1.0 mmol) in anhydrous DCM (10 mL). Add anhydrous pyridine (5.0 mmol).

• Thermal Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Causality: Initiating the reaction at ultra-low temperatures prevents unwanted intermolecular dimerization and safely controls the highly exothermic nature of the in situ generated phosgene[2].

• Activation: Dissolve triphosgene (0.4 mmol) in anhydrous DCM (2 mL) and add it dropwise to the reaction mixture over 15 minutes.

• Cyclization: Remove the cooling bath and allow the reaction to slowly warm to room temperature. Stir for 2 hours.

• In-Process Self-Validation: Perform Thin Layer Chromatography (TLC) using an Eluent of EtOAc/Hexane (1:1). The product will appear as a new, higher-Rf spot. Stain the plate with Ceric Ammonium Molybdate (CAM); the cyclic carbonate typically resists charring slightly more than the parent diol, providing a visual confirmation of conversion.

• Quenching: Cool the flask to 0 °C and carefully quench by adding saturated aqueous NH₄Cl (5 mL).

  • Causality: NH₄Cl neutralizes excess pyridine and safely hydrolyzes any unreacted phosgene into CO₂ and HCl (which is immediately buffered by the system).

• Extraction: Dilute the mixture with DCM (20 mL). Wash the organic layer sequentially with 1M HCl (to remove residual pyridine), saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (gradient elution: 20% to 50% EtOAc in Hexanes) to afford the pure Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside.

Analytical Validation

To ensure the integrity of the synthesized self-validating system, the final product must be confirmed via orthogonal analytical techniques:

• FTIR Spectroscopy: Look for the appearance of a strong C=O stretch at ~1800–1810 cm⁻¹ . This high-wavenumber stretch is highly characteristic of a strained 5-membered cyclic carbonate and is distinctly separated from the ester carbonyl stretches of the 4,6-di-O-acetyl groups at ~1740 cm⁻¹[2].

• ¹H NMR Spectroscopy: Confirm the cyclic structure by observing a significant downfield shift of the H-2 and H-3 protons compared to the starting diol, alongside the preservation of the anomeric β-linkage coupling constants[1].

References

• Title: Polymers from Sugars and CO2: Synthesis and Polymerization of a d-Mannose-Based Cyclic Carbonate Source: Macromolecules - ACS Publications URL: [Link]

• Title: Highly Diastereoselective α-Mannopyranosylation in the Absence of Participating Protecting Groups Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Synthesis of 2-acetamido-2-deoxy-3-O-beta-D-mannopyranosyl-D-glucose Source: PubMed - National Institutes of Health (NIH) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Deprotection protocols for 2,3-carbonyl groups in mannoside synthesis

Application Note: High-Efficiency Deprotection Protocols for 2,3-O-Carbonate Groups in Mannoside Synthesis

Introduction & Mechanistic Rationale

In the synthesis of complex carbohydrates, controlling the stereochemical outcome of glycosidic bond formation is a paramount challenge. For mannosides and rhamnosides, the 2,3-O-carbonate (a cyclic carbonyl protecting group spanning the C2 and C3 equatorial-axial hydroxyls) has emerged as a powerful conformation-constraining tool[1].

The Causality of Stereocontrol: Unlike standard acyclic protecting groups, the cyclic 2,3-O-carbonate forces the pyranoside ring away from its relaxed 4C1​ chair conformation into a highly distorted geometry approximating a 0H5​ half-chair[2]. This structural distortion fundamentally alters the trajectory of nucleophilic attack on the intermediate oxocarbenium ion. By minimizing steric clashes and directing the transition state, the 2,3-O-carbonate strongly dictates stereoselectivity—often providing exceptional α -selectivity, or enabling high β -selectivity when combined with specific pre-activation protocols[3].

The Necessity of Chemoselective Deprotection: Following successful stereoselective glycosylation, the 2,3-O-carbonate must be efficiently cleaved to liberate the cis-diol system for downstream functionalization. Because the cyclic carbonate is highly susceptible to nucleophilic acyl substitution, it can be removed under relatively mild basic conditions. The critical requirement for the application scientist is to execute this cleavage without inducing anomerization, epimerization, or the premature cleavage of orthogonal protecting groups (e.g., benzyl ethers, silyl ethers, or acetals).

Workflow Visualization

Workflow of 2,3-O-carbonate directed mannosylation and subsequent base-catalyzed deprotection.

Quantitative Data: Deprotection Strategy Comparison

To ensure a self-validating experimental design, the choice of deprotection protocol must be matched to the substrate's solubility and orthogonal protecting group landscape.

Deprotection Method	Reagents & Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Orthogonality (Groups Intact)	Primary Byproduct
Zemplén Transesterification	NaOMe (cat.), MeOH / CH₂Cl₂	25	1 – 4	90 – 98	Benzyl, Silyl, Acetals, Azides	Dimethyl carbonate (Volatile)
Mild Aqueous Hydrolysis	LiOH·H₂O, THF / H₂O	0 to 25	2 – 6	85 – 95	Benzyl, Silyl, Acetals, Azides	Carbon dioxide (Gas)

Experimental Protocols

Protocol A: Zemplén Transesterification (Gold Standard)

Causality & Insight: This method utilizes the nucleophilic attack of methoxide on the cyclic carbonate carbonyl. The ring opens to form a mixed methyl carbonate intermediate, which undergoes rapid secondary methanolysis to yield the free 2,3-diol. Because the byproduct is dimethyl carbonate (which easily evaporates), the reaction is driven to completion. The use of acidic resin for quenching is a self-validating step: it neutralizes the base without introducing aqueous media, preventing the hydrolysis of sensitive acetals.

Step-by-Step Methodology:

• Preparation: Dissolve the 2,3-O-carbonate protected mannoside (1.0 mmol) in a 1:1 mixture of anhydrous CH₂Cl₂ and anhydrous Methanol (10 mL total volume). Note: CH₂Cl₂ is required to ensure complete solubilization of highly lipophilic, fully protected oligosaccharides.

• Initiation: Add a freshly prepared solution of Sodium Methoxide (NaOMe) in methanol (0.5 M) dropwise until the reaction mixture reaches a pH of ~9–10 (typically 0.1 to 0.2 equivalents are sufficient).

• Monitoring: Stir the reaction at room temperature (25 °C) under an argon atmosphere. Monitor progression via TLC (Hexanes/EtOAc, 1:1). The product will appear as a significantly more polar spot (lower Rf​ ) due to the liberation of two free hydroxyl groups.

• Quenching: Once the starting material is consumed (typically 1–4 hours), add pre-washed Amberlite® IR-120 (H⁺ form) strongly acidic cation-exchange resin. Stir gently until the pH of the solution reaches 7.0.

• Isolation: Filter the mixture through a sintered glass funnel to remove the resin. Wash the resin thoroughly with methanol (3 × 5 mL). Concentrate the combined filtrates under reduced pressure to yield the crude 2,3-diol mannoside, which is usually pure enough for subsequent steps.

Protocol B: Mild Aqueous Hydrolysis

Causality & Insight: For substrates that precipitate in methanol or contain esters that are highly sensitive to transesterification, direct hydrolysis using Lithium Hydroxide is preferred. The hydroxide ion attacks the carbonyl, and the resulting intermediate collapses to release CO₂ gas. The irreversible evolution of CO₂ drives the reaction forward thermodynamically.

Step-by-Step Methodology:

• Preparation: Dissolve the protected mannoside (1.0 mmol) in a 4:1 mixture of Tetrahydrofuran (THF) and deionized Water (10 mL total volume). Cool the mixture to 0 °C in an ice bath.

• Initiation: Add Lithium Hydroxide monohydrate (LiOH·H₂O, 2.5 mmol) in a single portion.

• Monitoring: Allow the reaction to slowly warm to room temperature. The evolution of micro-bubbles (CO₂) serves as a visual self-validation of the cleavage process. Monitor via TLC until complete (typically 2–6 hours).

• Quenching & Extraction: Quench the reaction by adding saturated aqueous NH₄Cl solution (5 mL) to buffer the pH to ~7. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Isolation: Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace lithium salts remain.

Sources

• 1. Pre-activation Based Stereoselective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Troubleshooting low yields in Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside synthesis

Prepared by: Your Senior Application Scientist

Welcome to the technical support resource for the synthesis of Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside (CAS 53958-22-8).[1][2] This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this multi-step carbohydrate synthesis. Here, we address common challenges, provide evidence-based solutions, and answer frequently asked questions to help you optimize your reaction yields and product purity.

The synthesis of functionalized carbohydrates is a nuanced field where success often hinges on careful control of protecting groups and reaction conditions.[3][4] This molecule, with its cyclic carbonate and acetyl groups, is a valuable building block, but its preparation can be prone to low yields if key parameters are not controlled. This guide provides the in-depth support needed to troubleshoot these issues effectively.

Troubleshooting Guide: Overcoming Low Yields

Low product yield is the most frequently reported issue in multi-step organic synthesis.[5] In the context of this specific mannopyranoside derivative, the problem can typically be traced to one of the key transformations: carbonate formation or acetylation.

Issue 1: Very Low or No Yield of the 2,3-Carbonate Intermediate

The formation of the 5-membered cyclic carbonate ring at the C2 and C3 positions is a critical step. Failure here will halt the entire synthesis.

Potential Causes:

• Ineffective Carbonylating Agent: The choice of reagent is paramount. Historically, highly toxic phosgene or its derivatives like triphosgene were used.[6] These reagents can be inefficient without precise control and pose significant safety hazards.[7]

• Presence of Moisture: Carbohydrate hydroxyl groups are sensitive, but so are the carbonylating agents. Water in the reaction solvent or on the glassware will rapidly quench reagents like 1,1'-carbonyldiimidazole (CDI) or phosgene, preventing the reaction.

• Steric Hindrance: The cis-diol at the C2 and C3 positions of the mannopyranoside ring is sterically accessible, but bulky protecting groups elsewhere on the sugar can hinder the approach of the reagent.

• Incorrect Stoichiometry: An insufficient amount of the carbonylating agent will naturally lead to an incomplete reaction.

Recommended Solutions:

• Switch to a Superior Carbonylating Agent: We strongly recommend using 1,1'-Carbonyldiimidazole (CDI) . It is a stable, solid reagent that is significantly safer than phosgene and has been shown to be highly effective for forming cyclic carbonates from vicinal diols in excellent yields.[8][9][10] The reaction proceeds via a reactive imidazole intermediate, and the only byproducts are imidazole and CO₂, which are easily removed.[11]

• Ensure Anhydrous Conditions:

  • Flame-dry all glassware under vacuum or dry in an oven at >120 °C for several hours.

  • Use anhydrous solvents, preferably from a solvent purification system or freshly distilled over an appropriate drying agent.

  • Run the reaction under an inert atmosphere (Argon or Nitrogen) to prevent atmospheric moisture from entering the system.

• Optimize Reagent Stoichiometry: Use a slight excess of CDI (e.g., 1.1 to 1.2 equivalents) relative to the diol to ensure the reaction goes to completion. Monitor the reaction progress diligently using Thin Layer Chromatography (TLC).[12]

Data Presentation: Comparison of Common Carbonylating Agents

Reagent	Formula	Form	Pros	Cons
Phosgene	COCl₂	Toxic Gas	Highly reactive.	Extremely toxic, difficult to handle, requires special equipment.[13]
Triphosgene	(Cl₃CO)₂CO	Crystalline Solid	Safer to handle than phosgene.[7]	Decomposes to phosgene; still highly toxic; can lead to side reactions.[6]
CDI	C₇H₆N₄O	Crystalline Solid	Low toxicity, easy to handle, high yields, clean reaction.[8][9]	Sensitive to moisture.
Di-tert-butyl dicarbonate	C₁₀H₁₈O₅	Liquid/Solid	Safer than phosgene, readily available.[14][15]	Can have lower reactivity for cyclic carbonate formation compared to CDI.[6]

Issue 2: Low Yield After the Final Acetylation Step

The final step involves the acetylation of the 4- and 6-hydroxyl groups. While seemingly straightforward, this step can be a source of significant yield loss.

Potential Causes:

• Incomplete Acetylation: Insufficient acetic anhydride or a non-optimal base/solvent system can lead to a mixture of mono-acetylated and unreacted starting material, complicating purification.

• Side Reactions: The use of pyridine in excess with acetic anhydride is a classic method.[16][17] However, prolonged reaction times or high temperatures can sometimes lead to minor side products.

• Acyl Group Migration: Although less common with stable acetyl groups, acyl migration is a known phenomenon in carbohydrate chemistry, especially under basic or acidic conditions during workup, which can lead to a mixture of isomers.[18]

• Product Loss During Workup: The aqueous workup to remove pyridine and excess acetic anhydride can lead to product loss if extractions are not performed carefully.

Recommended Solutions:

• Optimize Acetylation Conditions:

  • Use a significant excess of acetic anhydride (e.g., 2.5 to 3 equivalents per hydroxyl group).

  • Use pyridine as both the solvent and the base. It effectively catalyzes the reaction and neutralizes the acetic acid byproduct.[19][20]

  • For sterically hindered or less reactive hydroxyl groups, adding a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) can significantly accelerate the reaction rate.[21]

• Careful Reaction Monitoring: Use TLC to monitor the reaction until all starting material is consumed. The product will be significantly less polar than the diol starting material.

• Refined Workup Procedure:

  • After the reaction is complete, cool the mixture in an ice bath and quench cautiously by adding methanol to consume excess acetic anhydride.

  • Remove pyridine by co-evaporation with a high-boiling solvent like toluene.

  • Perform a standard aqueous workup: dilute the residue in a suitable organic solvent (e.g., Ethyl Acetate or CH₂Cl₂), and wash sequentially with dilute HCl (to remove residual pyridine), saturated aqueous NaHCO₃ (to remove acetic acid), and brine.[21]

Frequently Asked Questions (FAQs)

Q1: What is a reliable synthetic pathway for this molecule?

A common and effective strategy begins with a commercially available, partially protected mannoside, such as Methyl 4,6-O-benzylidene-β-D-mannopyranoside. This approach ensures the 2,3-diol is free for carbonylation while the 4- and 6-hydroxyls are protected.

The pathway involves three key stages:

• Carbonylation: Formation of the 2,3-cyclic carbonate.

• Deprotection: Removal of the 4,6-O-benzylidene acetal.

• Acetylation: Acetylation of the newly freed 4- and 6-hydroxyl groups.

Visualization: Synthetic Workflow

Caption: A typical 3-stage synthesis pathway.

Q2: Can you provide a detailed protocol for the key carbonylation step?

Certainly. This protocol is based on the use of 1,1'-carbonyldiimidazole (CDI) for its safety and efficacy.[9]

Experimental Protocol: Synthesis of Methyl 4,6-O-benzylidene-2,3-carbonyl-β-D-mannopyranoside

• Materials:

  • Methyl 4,6-O-benzylidene-β-D-mannopyranoside (1.0 eq)

  • 1,1'-Carbonyldiimidazole (CDI) (1.2 eq)

  • Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

  • Argon or Nitrogen gas

• Procedure:

  • Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and an argon/nitrogen inlet.

  • Dissolve Methyl 4,6-O-benzylidene-β-D-mannopyranoside in anhydrous THF (approx. 10-15 mL per gram of starting material).

  • Add CDI in one portion to the stirred solution at room temperature.

  • Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC (e.g., using a 1:1 Hexane:Ethyl Acetate solvent system). The product will have a higher Rf value than the starting diol. The reaction is typically complete within 2-4 hours.

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Redissolve the crude residue in dichloromethane (DCM) and wash with a 5% aqueous HCl solution (2x) to remove the imidazole byproduct, followed by water (1x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting product is often pure enough for the next step, but can be further purified by silica gel chromatography if necessary.

Q3: What are the best practices for the final acetylation step?

This protocol ensures complete acetylation and simplifies purification.[21]

Experimental Protocol: Acetylation of Methyl 2,3-carbonyl-β-D-mannopyranoside

• Materials:

  • Methyl 2,3-carbonyl-β-D-mannopyranoside (1.0 eq)

  • Anhydrous Pyridine

  • Acetic Anhydride (Ac₂O) (5.0 eq, 2.5 eq per -OH group)

  • 4-(Dimethylamino)pyridine (DMAP) (0.1 eq, optional catalyst)

• Procedure:

  • In a dry flask under an inert atmosphere, dissolve the diol starting material in anhydrous pyridine (5-10 mL per gram).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acetic anhydride to the stirred solution. If using, add the catalytic amount of DMAP.

  • Allow the reaction to warm to room temperature and stir until TLC analysis confirms the complete consumption of the starting material (typically 4-12 hours).

  • Quench the reaction by cooling to 0 °C and cautiously adding dry methanol (to react with excess Ac₂O).

  • Concentrate the mixture under reduced pressure, co-evaporating with toluene (2x) to remove most of the pyridine.

  • Dissolve the residue in Ethyl Acetate and wash sequentially with 1M HCl, water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the final product by silica gel column chromatography (gradient elution with Hexane/Ethyl Acetate is typically effective) to yield the pure Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside.[22]

Q4: How can I troubleshoot purification issues?

Purification of carbohydrate derivatives can be challenging due to their polarity and potential for streaking on silica gel.[4]

Visualization: Troubleshooting Logic

Caption: A logical guide for troubleshooting purification.

References

• Controlled Synthesis of Asymmetric Dialkyl and Cyclic Carbonates Using the Highly Selective Reactions of Imidazole Carboxylic Esters. ACS Publications. Available from: [Link]

• Me 3 SI-promoted chemoselective deacetylation: a general and mild protocol. RSC Publishing. Available from: [Link]

• How can one remove an acetyl protecting group from an acetylated sugar?. ResearchGate. Available from: [Link]

• Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. ACS Publications. Available from: [Link]

• Selective Anomeric Deacetylation of Per-Acetylated Carbohydrates Using (i-Pr)3Sn(OEt) and Synthesis of New Derivatives. CCSE. Available from: [Link]

• Reactive imidazole intermediates: simplified synthetic approach to functional aliphatic cyclic carbonates. RSC Publishing. Available from: [Link]

• Synthesis of 6-membered cyclic carbonates from 1,3-diols and low CO 2 pressure: a novel mild strategy to replace phosgene reagents. RSC Publishing. Available from: [Link]

• Supramolecular assisted O -acylation of carbohydrates. RSC Publishing. Available from: [Link]

• A Novel and Mild Procedure for Preparation of Cyclic Carbonates. An Excellent Protecting Group for Vicinal Diols. Taylor & Francis Online. Available from: [Link]

• CARBOHYDRATE HISTOCHEMISTRY STUDIED BY ACETYLATION TECHNIQUES. Rockefeller University Press. Available from: [Link]

• Reactive Imidazole Intermediates: Simplified Synthetic Approach to Functional Aliphatic Cyclic Carbonates. ResearchGate. Available from: [Link]

• A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. PMC. Available from: [Link]

• DI-tert-BUTYL DICARBONATE. Organic Syntheses. Available from: [Link]

• A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. ACS Central Science. Available from: [Link]

• Alternatives to Phosgene and Carbon Monoxide. Wiley Online Library. Available from: [Link]

• Isocyanate- And Phosgene-Free Routes to Polyfunctional Cyclic Carbonates and Green Polyurethanes by Fixation of Carbon Dioxide. PubMed. Available from: [Link]

• What is the consequence of not using pyridine in the acylation of.... Pearson+. Available from: [Link]

• Peracetylation (a) and acetylation (b) of selected carbohydrates under.... ResearchGate. Available from: [Link]

• Synthesis of beta-D-Mannopyranosides.. SciSpace. Available from: [Link]

• O-Acetylation using acetic anhydride in pyridine. GlycoPODv2. Available from: [Link]

• Carbon Dioxide: A Substitute for Phosgene. Semantic Scholar. Available from: [Link]

• Synthesis of 5- to 8-membered cyclic carbonates from diols and CO2: a one-step, atmospheric. SciSpace. Available from: [Link]

• Synthesis of 3‑C‑Methyl‑d‑Mannopyranoside Derivatives Functionalized at the 3‑Position. ACS Publications. Available from: [Link]

• Process for preparing di-tert.-butyl dicarbonate. Google Patents.

• (PDF) Direct 2,3-O-Isopropylidenation of α-D-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. ResearchGate. Available from: [Link]

• Selectivity of 1-O-Propargyl-d-Mannose Preparations. PMC. Available from: [Link]

• What are some common causes of low reaction yields?. Reddit. Available from: [Link]

• A new synthetic approach to cyclic ureas through carbonylation using di-tert-butyl dicarbonate (boc anhydride) via one pot strategy. RSC Publishing. Available from: [Link]

• Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. PMC. Available from: [Link]

• Synthesis of Ketodeoxysugars from Acylated Pyranosides Using Photoredox Catalysis and Hydrogen Atom Transfer. ACS Publications. Available from: [Link]

• Carbohydrate Synthesis. Chalmers ODR. Available from: [Link]

• Synthesis of 4-methylumbelliferyl α-d-mannopyranosyl-(1→6)-β-d-mannopyranoside and development of a coupled fluorescent assa. Summit Research Repository. Available from: [Link]

• Substrate specific closed-loop optimization of carbohydrate protective group chemistry using Bayesian optimization and transfer learning. RSC Publishing. Available from: [Link]

• Methyl4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside. NextSDS. Available from: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. A Hitchhiker’s Guide to Problem Selection in Carbohydrate Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. Synthesis of 6-membered cyclic carbonates from 1,3-diols and low CO 2 pressure: a novel mild strategy to replace phosgene reagents - RSC Advances (RSC Publishing) DOI:10.1039/C5RA07290E [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Reactive imidazole intermediates: simplified synthetic approach to functional aliphatic cyclic carbonates - Polymer Chemistry (RSC Publishing) DOI:10.1039/C4PY00911H [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. A new synthetic approach to cyclic ureas through carbonylation using di-tert-butyl dicarbonate (boc anhydride) via one pot strategy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. rupress.org [rupress.org]
• 17. Selectivity of 1-O-Propargyl-d-Mannose Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Substrate specific closed-loop optimization of carbohydrate protective group chemistry using Bayesian optimization and transfer learning - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01261A [pubs.rsc.org]
• 19. Supramolecular assisted O -acylation of carbohydrates - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC00499C [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]

Preventing acetyl migration during Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside deprotection

Welcome to the Advanced Carbohydrate Chemistry Support Center. This guide is specifically engineered for researchers and drug development professionals facing regioselectivity challenges during the deprotection of complex monosaccharide building blocks.

Below, we address the mechanistic and practical challenges of preventing acetyl migration during the cleavage of the 2,3-cyclic carbonate (carbonyl) group in Methyl 4,6-di-O-acetyl-2,3-O-carbonyl- β -D-mannopyranoside .

Mechanistic Visualization: The Acetyl Migration Pathway

To prevent a side reaction, we must first understand its thermodynamic and kinetic drivers. In D-mannose derivatives, the C3 and C4 hydroxyl groups exist in a trans-diequatorial relationship. When the 2,3-cyclic carbonate is cleaved under standard basic conditions, the newly liberated C3-OH is transiently deprotonated. Due to its spatial proximity to the C4-O-acetyl group, this C3-alkoxide acts as a powerful internal nucleophile.

Base-catalyzed O-4 to O-3 acetyl migration pathway via a cyclic orthoacetate intermediate.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a mixture of 3,6-di-O-acetyl and 4,6-di-O-acetyl products after my carbonate deprotection? A1: You are observing base-catalyzed intramolecular acetyl migration. When the 2,3-cyclic carbonate is cleaved by a base (such as NaOMe or K₂CO₃), the C3-hydroxyl group is exposed and transiently exists as an alkoxide. This alkoxide attacks the electrophilic carbonyl carbon of the adjacent C4-acetate, forming a 5-membered cyclic orthoacetate intermediate. When this intermediate collapses, the acetyl group transfers to the C3 position, resulting in a heterogeneous mixture of structural isomers[1].

Q2: What is the best chemical strategy to cleave the cyclic carbonate while strictly preserving the 4,6-acetates? A2: The key is to suppress the nucleophilicity of the C3-hydroxyl group immediately upon carbonate cleavage. Standard Zemplén conditions (NaOMe in pure MeOH at room temperature) will almost guarantee migration. Instead, you must modulate the solvent polarity and temperature.

By first dissolving your substrate in a less polar solvent like Tetrahydrofuran (THF) before introducing the methanolic base dropwise, you drastically lower the dielectric constant of the reaction medium. This restricts the mobility and reactivity of the transient alkoxide, kinetically favoring intermolecular carbonate methanolysis over intramolecular acetyl migration[2].

Q3: Can I use enzymatic deprotection to avoid basic conditions entirely? A3: Yes, biocatalysis is a viable alternative for sensitive substrates. Specific lipases, such as Candida antarctica Lipase B (CAL-B), can offer high regioselectivity under strict neutral pH conditions, which completely bypasses the base-catalyzed alkoxide formation responsible for migration[3]. However, be aware that CAL-B's efficiency is highly dependent on the anomeric configuration of the mannoside; while β -mannosides often react predictably, α -anomers can exhibit off-target deacetylation at the primary C6 position[4].

Quantitative Data: Impact of Reaction Conditions on Migration

The table below summarizes the causality between chosen deprotection conditions and the resulting severity of acetyl migration.

Deprotection Condition	Solvent System	Temp (°C)	Time (h)	Carbonate Cleavage (%)	Ratio (Desired 4,6-di-OAc : Migrated 3,6-di-OAc)
Standard Zemplén (NaOMe)	Pure MeOH	25	1	>99%	45 : 55 (Severe Migration)
Mild Carbonate (K₂CO₃)	Pure MeOH	0	3	95%	60 : 40 (Moderate Migration)
Amine-Mediated (Morpholine)	MeOH	25	12	92%	85 : 15 (Low Migration)
Solvent-Modulated Zemplén	THF / MeOH / H₂O	-20	4	>98%	98 : 2 (Optimal Preservation)

Experimental Protocol: Solvent-Modulated Low-Temperature Cleavage

This self-validating protocol utilizes kinetic freezing and dielectric modulation to cleave the 2,3-cyclic carbonate while preventing O-4 to O-3 acetyl migration[2].

Reagents Required:

• Methyl 4,6-di-O-acetyl-2,3-O-carbonyl- β -D-mannopyranoside

• Anhydrous Tetrahydrofuran (THF)

• 0.05 M Sodium Methoxide (NaOMe) in MeOH/H₂O (1:1 v/v)

• Dowex 50WX8 (H⁺ form) cation-exchange resin

Step-by-Step Methodology:

• Preparation of the Quenching Agent (Critical Step):

  • Action: Pre-wash Dowex 50WX8 (H⁺ form) resin thoroughly with anhydrous methanol.

  • Validation: Test the final methanolic wash with wet pH paper. It must register strictly between pH 5.0–6.0. Causality: Unwashed resin contains highly active surface protons that will prematurely cleave your target acetates during the quench.

• Substrate Solvation:

  • Action: Dissolve the protected mannoside (1.0 eq) in anhydrous THF to achieve a 0.1 M concentration. Cool the reaction flask to -20 °C under an inert argon atmosphere.

• Controlled Deprotection:

  • Action: Add the pre-cooled (-20 °C) solution of 0.05 M NaOMe in MeOH/H₂O dropwise over 15 minutes.

  • Causality: The trace water assists in the irreversible hydrolysis of the carbonate, while the THF lowers the dielectric constant, and the sub-ambient temperature kinetically freezes the intramolecular acetyl migration pathway.

• In-Process Monitoring:

  • Action: Monitor the reaction strictly via cold TLC (EtOAc/Hexane).

  • Validation: The desired 2,3-diol will appear as a distinct, lower Rf​ spot. Do not allow the capillary tube or the TLC plate to warm up prior to spotting, as migration can occur on the silica gel itself.

• Rapid Quench:

  • Action: Upon complete consumption of the starting material (typically 2–4 hours), immediately add the pre-washed Dowex 50WX8 resin in one portion. Stir for 5 minutes at -20 °C.

  • Validation: Spot the reaction mixture on wet pH paper; the pH must read exactly 6.0–6.5. If the solution is still basic, add more resin immediately.

• Isolation:

  • Action: Filter the cold resin through a tightly packed pad of Celite. Concentrate the filtrate under reduced pressure, ensuring the water bath temperature does not exceed 25 °C.

References

• Acetyl Group Migration across the Saccharide Units in Oligomannoside Model Compound Angewandte Chemie International Edition (via ResearchG
• Total Synthesis of the Bacteroides fragilis Zwitterionic Polysaccharide A1 Repeating Unit Journal of the American Chemical Society (ACS Public
• Technical Support Center: Deprotection of 2-O-acetyl Groups BenchChem
• Interplay of Monosaccharide Configurations on the Deacetylation with Candida antarctica Lipase-B The Journal of Organic Chemistry (ACS Public

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing 2,3-Carbonyl Cleavage in Protected Mannosides

Domain Overview & Terminology Clarification

In carbohydrate synthesis, "2,3-carbonyl cleavage" is a dual-context term that frequently causes protocol misalignment. It refers to either: A. Deprotection of a 2,3-O-Carbonyl (Cyclic Carbonate) Group : Removal of the cyclic carbonate protecting group to yield a 2,3-diol. This group is heavily utilized to drive α -selectivity in mannosylations[1]. B. Oxidative Glycol Cleavage : The oxidative cleavage of a 2,3-diol to generate a 2,3-dicarbonyl (dialdehyde) system[2].

This support center provides troubleshooting guides, self-validating protocols, and optimization strategies for both workflows to ensure absolute clarity and experimental success.

Troubleshooting Guide & FAQs

Workflow A: Cleavage of the 2,3-O-Carbonyl (Cyclic Carbonate) Protecting Group

Q1: My 2,3-O-carbonyl deprotection is sluggish or stalls at 50% conversion. Why is this happening? A: The 2,3-O-carbonate group forces the pyranose ring into a distorted OH5​ half-chair conformation[1]. If your mannoside possesses a bulky 4,6-O-benzylidene acetal or a sterically demanding aglycone, the trajectory for nucleophilic attack at the carbonate carbonyl is severely hindered[3]. Causality: Standard Zemplén conditions (catalytic NaOMe/MeOH) rely on the reversible formation of a tetrahedral intermediate. Steric bulk shifts the equilibrium back toward the starting material. Optimization: Switch from catalytic to stoichiometric alkoxide (1.0–1.5 eq NaOMe), or utilize an irreversible aminolysis approach using ethylenediamine.

Q2: I am observing acyl migration during carbonate cleavage. How can I prevent this? A: If your substrate contains auxiliary ester groups (e.g., C4/C6 acetates), the alkoxide intermediate generated during basic cleavage can undergo intramolecular attack on adjacent esters. Causality: The localized high concentration of the newly liberated alkoxide at C2 or C3 acts as a potent internal nucleophile before it can be protonated by the solvent. Optimization: Conduct the reaction under strictly anhydrous conditions at 0 °C using a milder base like K2​CO3​ in methanol, or bypass alkoxide intermediates entirely by using ethylenediamine.

Workflow B: Oxidative Cleavage of 2,3-Diols to Dicarbonyls (Dialdehydes)

Q3: Sodium periodate ( NaIO4​ ) cleavage of my 2,3-diol mannoside is failing. What is the mechanistic bottleneck? A: Periodate oxidation requires the formation of a cyclic periodate ester intermediate[2]. In protected mannosides (especially those locked by 4,6-acetals), the rigid diequatorial or axial-equatorial diol configuration resists the conformational puckering necessary to bridge the iodine atom[2]. Causality: The activation energy to distort the pyranose ring into a geometry accommodating the cyclic periodate ester is too high at standard conditions. Optimization: Introduce 1,4-dioxane as a co-solvent. Dioxane disrupts the hydration sphere of the periodate ion, enhancing its reactivity and accelerating the oxidation of sterically hindered or rigid diols[2].

Q4: Lead tetraacetate ( Pb(OAc)4​ ) is causing degradation of my acid-labile protecting groups. How do I buffer the system? A: Pb(OAc)4​ oxidation inherently generates acetic acid as a stoichiometric byproduct. This localized drop in pH can rapidly hydrolyze trityl ethers, benzylidene acetals, and even open oxirane rings[2]. Causality: Acid-catalyzed hydrolysis outpaces the rate of glycol cleavage in sterically hindered substrates. Optimization: Buffer the reaction by adding finely powdered CaCO3​ or a stoichiometric amount of pyridine to neutralize the acetic acid in situ.

Self-Validating Experimental Protocols

Protocol A: Aminolytic Cleavage of 2,3-O-Carbonyl Mannosides

Self-Validation Principle: Aminolysis avoids strong alkoxides, preventing acyl migration. The reaction is validated by the disappearance of the highly characteristic carbonate C=O stretch.

• Initiation: Dissolve the 2,3-O-carbonyl mannoside (1.0 mmol) in anhydrous THF (5 mL).

• Reagent Addition: Add ethylenediamine (3.0 mmol) dropwise at 0 °C under argon.

• Propagation: Warm to room temperature and stir for 2 hours.

• Self-Validation (In-Process): Monitor via IR spectroscopy. The reaction is complete when the cyclic carbonate C=O stretch (~1800 cm⁻¹) completely disappears. Alternatively, check 13C NMR for the loss of the ~153 ppm carbonate carbon[3].

• Termination: Dilute with EtOAc (20 mL) and wash with 1M HCl (3 x 10 mL) to remove excess amine. Dry over Na2​SO4​ and concentrate.

Protocol B: Dioxane-Accelerated Oxidative Cleavage of 2,3-Diols

Self-Validation Principle: The presence of active oxidant is continuously verified to ensure the reaction stall is not due to reagent depletion.

• Initiation: Dissolve the 2,3-diol mannoside (1.0 mmol) in a 4:1 mixture of 1,4-dioxane and distilled water (10 mL)[2].

• Reagent Addition: Add NaIO4​ (1.5 mmol) in three portions over 15 minutes at 10 °C to control the exotherm.

• Propagation: Shield from light (to prevent periodate radical decomposition) and stir at 25 °C for 4 hours.

• Self-Validation (In-Process): Remove a 10 μ L aliquot and add it to a 1 mL solution of 10% KI and 1% starch. An immediate deep blue-black color confirms excess active periodate is still present.

• Termination: Quench excess NaIO4​ by adding ethylene glycol (0.5 mL). Stir for 30 minutes, filter the precipitated sodium iodate, and extract the filtrate with DCM.

Quantitative Data Summaries

Table 1: Reagent Selection Matrix for 2,3-O-Carbonyl (Carbonate) Cleavage

Reagent System	Relative Cleavage Rate	Risk of Acyl Migration	Best Use Case
Catalytic NaOMe / MeOH	Moderate	High	Simple substrates lacking other ester groups.
Stoichiometric LiOH / THF-H₂O	Fast	Moderate	Sterically hindered mannosides[4].
Ethylenediamine / THF	Fast	Low	Substrates with labile acetates/benzoates.
K2​CO3​ / MeOH (0 °C)	Slow	Low	Highly sensitive, complex oligosaccharides.

Table 2: Reagent Selection Matrix for 2,3-Diol Oxidative Cleavage

Oxidant / Solvent	Conformational Tolerance	Byproducts	Best Use Case
NaIO4​ / Dioxane-H₂O	High (Accelerated)	NaIO3​	Rigid, sterically hindered protected mannosides[2].
NaIO4​ / MeOH-H₂O	Low	NaIO3​	Flexible, unhindered acyclic or simple diols.
Pb(OAc)4​ / DCM	Moderate	Acetic Acid	Substrates insoluble in aqueous mixtures[2].

Process Workflows & Mechanistic Pathways

Troubleshooting workflow for the deprotection of 2,3-O-carbonyl groups in mannosides.

Mechanistic pathway of 2,3-diol oxidative cleavage to dicarbonyls via a periodate ester.

Sources

• 1. Approximate OH5 Ring Conformation of 2,3-O-Carbonate Protected α- and β-L-Rhamnopyranosides as Confirmed by X-Ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming solubility issues of Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside in organic solvents

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside (CAS: 53958-22-8) .[1][2] This document provides in-depth troubleshooting and practical guidance for researchers, chemists, and drug development professionals who may encounter solubility challenges with this compound. Our goal is to explain the scientific principles behind these challenges and offer robust, field-proven protocols to ensure successful experimental outcomes.

Understanding the Molecule: The Root of the Solubility Challenge

Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside is a structurally complex carbohydrate derivative. Its solubility behavior is dictated by a unique combination of chemical features:

• Polar Core: The fundamental mannopyranoside ring contains multiple oxygen atoms, creating regions of polarity.

• Hydrophobic Shielding: The presence of two acetyl groups (-COCH₃) at the 4 and 6 positions masks the polar hydroxyl groups that would typically be present. Acetylation is a common strategy that increases the hydrophobicity of polysaccharides.[3][4]

• Rigid Carbonate Group: The cyclic 2,3-carbonate introduces a rigid, planar structure that restricts conformational flexibility. While the carbonyls within this group are polar, the overall structure can contribute to strong crystal lattice forces, making it difficult for solvent molecules to penetrate and solvate the individual molecules.

This combination of polar and non-polar characteristics means the compound does not fit neatly into the extremes of the solubility spectrum, leading to the common "like dissolves like" principle being difficult to apply directly.[5][6][7]

Frequently Asked Questions (FAQs)

Q1: Why is my compound not dissolving in highly non-polar solvents like Hexane or Toluene?

Even with the acetyl groups, the molecule retains significant polarity from the pyranoside ring's ether linkages and the cyclic carbonate group. Non-polar solvents primarily interact through weak London dispersion forces, which are insufficient to overcome the stronger dipole-dipole interactions and potential hydrogen bonding (with trace water) holding the solute molecules together in the crystal lattice.[8]

Q2: I tried dissolving it in a very polar solvent like water and it was also insoluble. Why?

The acetyl groups act as hydrophobic "caps," repelling the highly polar water molecules. For dissolution to occur, the strong hydrogen bonding network of water must be disrupted to create a cavity for the solute. The energy gained from the weak interactions between water and the hydrophobic parts of your molecule is not enough to compensate for the energy required to break these water-water bonds.[6]

Q3: What are the recommended starting solvents for initial trials?

Based on the molecule's mixed polarity, solvents of intermediate polarity are the most promising candidates. We recommend starting with moderately polar, aprotic solvents.

Solvent	Polarity Index	Rationale & Comments
Dichloromethane (DCM)	3.1	Often an excellent starting point. Its polarity is sufficient to interact with the ester and carbonate groups.
Chloroform (CHCl₃)	4.1	Similar to DCM, can be very effective.
Ethyl Acetate (EtOAc)	4.4	A common solvent for acetylated compounds.[9][10] Its ester group can interact favorably.
Tetrahydrofuran (THF)	4.0	A good polar aprotic solvent that can solvate a range of compounds.
Acetone	5.1	Can be effective, but its higher polarity might be less optimal than DCM or EtOAc.
Acetonitrile (MeCN)	5.8	A polar apropic solvent that should be considered in screening.

Note: Polarity Index values are relative and can vary slightly between sources.

Q4: I've tried the recommended solvents with no success. What does my troubleshooting workflow look like?

If initial attempts at room temperature fail, a systematic approach is necessary. This involves exploring co-solvent systems, the controlled application of energy (heating), and mechanical assistance (sonication). The following diagram outlines the logical progression for troubleshooting.

Caption: Logical workflow for addressing solubility issues.

Troubleshooting Protocols: Step-by-Step Guides

Protocol 1: Utilizing Co-Solvent Systems

Causality: A co-solvent system uses a mixture of two or more miscible solvents to fine-tune the polarity of the solution.[11] For this compound, a small amount of a polar solvent (like methanol) added to a less polar solvent (like DCM) can disrupt the solute-solute interactions without making the bulk solvent too polar. This "bridges the gap" in polarity.

Caption: How a co-solvent improves solute-solvent interactions.

Methodology:

• Initial Suspension: Suspend your compound in a primary solvent where it is poorly soluble (e.g., 10 mg in 1 mL of Dichloromethane).

• Titration: Add a polar co-solvent (e.g., Methanol) dropwise while vigorously stirring or vortexing.

• Observation: Continue adding the co-solvent until the solution becomes clear. Be patient, as dissolution may take several minutes.

• Quantification: Record the approximate ratio of solvents required (e.g., 20:1 DCM:Methanol). This ratio can be used to prepare a stock solvent mixture for future experiments.

• Self-Validation: If the compound precipitates upon adding too much co-solvent, you have exceeded the optimal polarity window. This confirms that a specific, fine-tuned polarity is required.

Protocol 2: Application of Gentle Heating

Causality: Increasing the temperature provides the system with thermal energy. This energy increases the kinetic motion of solvent molecules and helps overcome the activation energy required to break the crystal lattice of the solute. For many organic solids, solubility can increase significantly with a modest temperature rise.[12][13][14]

Methodology:

• Preparation: Place your compound in your chosen solvent or co-solvent system in a sealed vial equipped with a magnetic stir bar.

• Controlled Heating: Place the vial in a water bath or on a precisely controlled hot plate. Do not exceed 40°C initially. Carbohydrate derivatives can be sensitive to heat and may degrade.

• Stirring: Stir the suspension continuously.

• Observation: Monitor for dissolution. If the compound does not dissolve after 15-20 minutes, you can cautiously increase the temperature in 5°C increments.

• Self-Validation: After the compound dissolves, allow the solution to cool back to room temperature. If the compound remains in solution, a stable solvated state was achieved. If it precipitates, the dissolution was purely temperature-dependent, and the solution must be used warm.

Protocol 3: Using Sonication for Dissolution

Causality: Sonication uses high-frequency sound waves to induce acoustic cavitation—the formation and violent collapse of microscopic bubbles.[15] This collapse generates localized hot spots and powerful microjets that act on the surface of the solid particles, breaking apart aggregates and accelerating the rate of dissolution. It is primarily a mechanical aid to speed up the process, rather than a method to increase thermodynamic solubility.[16]

Methodology:

• Preparation: Suspend the compound in the desired solvent in a vial. Ensure the vial is properly sealed to prevent solvent evaporation.

• Sonication Bath: Place the vial in an ultrasonic cleaning bath. Ensure the water level in the bath is sufficient to cover the solvent level in the vial for efficient energy transfer.

• Cycling: Sonicate in short bursts (e.g., 5-10 minutes) followed by a period of rest and visual inspection.

• Temperature Control: Be aware that prolonged sonication can heat the sample.[17] If your compound is heat-sensitive, use an ice-water bath for sonication or use shorter cycles.

• Self-Validation: After sonication, let the solution stand for 30 minutes. If no precipitate forms, dissolution is likely complete. If a fine precipitate reappears, the sonication may have only created a temporary, fine suspension rather than a true solution.[16]

Advanced Considerations

• Impact of Purity: Impurities from the synthesis or purification process can significantly hinder dissolution. If all methods fail, consider re-purifying your material via column chromatography or recrystallization. An impurity could be acting as a "scaffold" for crystal growth, preventing the bulk material from dissolving.

• Polymorphism: The compound may exist in different crystalline forms (polymorphs) with different crystal lattice energies and, therefore, different solubilities. If you observe inconsistent results between batches, polymorphism may be the cause.

References

• NextSDS. (n.d.). Methyl4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2,3,4,6-Tetra-O-acetyl-b-D-mannopyranoside. Retrieved from [Link]

• ResearchGate. (2021, May 26). How can I dissolve the non polar fractions of plant extracts to perform antioxidant assays. Retrieved from [Link]

• ResearchGate. (2019, January 23). Sonication speeds up dissolution or actually increase solubility?. Retrieved from [Link]

• CK-12 Foundation. (n.d.). If we are having trouble dissolving a polar solute, do we need to make our solvent less polar to help it dissolve?. Retrieved from [Link]

• MDPI. (2020, October 3). Solvent-Free Approaches in Carbohydrate Synthetic Chemistry: Role of Catalysis in Reactivity and Selectivity. Retrieved from [Link]

• PMC. (n.d.). Natural Deep Eutectic Solvents for Solubility and Selective Fractionation of Bioactive Low Molecular Weight Carbohydrates. Retrieved from [Link]

• RevisionDojo. (2025, December 7). Why Do Polar And Nonpolar Substances Dissolve Differently?. Retrieved from [Link]

• ResearchGate. (n.d.). Selective fractionation of carbohydrate complex mixtures by supercritical extraction with CO2 and different co-solvents. Retrieved from [Link]

• Chemistry Stack Exchange. (2012, October 3). How do non-polar substances dissolve in non-polar solvents?. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• PMC. (n.d.). Fine-Tuning of Molecular Structures to Generate Carbohydrate Based Super Gelators and Their Applications for Drug Delivery and Dye Absorption. Retrieved from [Link]

• Chemistry LibreTexts. (2019, September 3). 13.2: Solutions - Homogeneous Mixtures. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Sonochemistry: Ultrasound in Organic Chemistry. Retrieved from [Link]

• PMC. (n.d.). Effects of Ultra-Sonication and Agitation on Bioactive Compounds and Structure of Amaranth Extract. Retrieved from [Link]

• MDPI. (2021, November 3). Effect of Different Temperature-Controlled Ultrasound on the Physical and Functional Properties of Micellar Casein Concentrate. Retrieved from [Link]

• ResearchGate. (n.d.). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Retrieved from [Link]

• ScienceDirect. (n.d.). Assessing the quantification of acetylation in konjac glucomannan via ATR- FTIR and solid-state NMR spectroscopy. Retrieved from [Link]

• PubMed. (2002, July 11). Peracetylated sugar derivatives show high solubility in liquid and supercritical carbon dioxide. Retrieved from [Link]

• MDPI. (n.d.). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. Retrieved from [Link]

• ACS Publications. (2024, July 2). Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. Retrieved from [Link]

• ResearchGate. (2026, January 18). Solubility of Lignin and Acetylated Lignin in Organic Solvents. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of 3‑C‑Methyl‑d‑Mannopyranoside Derivatives Functionalized at the 3‑Position. Retrieved from [Link]

• MDPI. (2025, March 4). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. Retrieved from [Link]

Sources

• 1. Methyl 4,6-Di-O-acetyl-β-D-mannopyranoside 2,3-Carbonate（CAS:53958-22-8） – 集麒生物 [jiqibio.com]
• 2. scbt.com [scbt.com]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. ck12.org [ck12.org]
• 6. revisiondojo.com [revisiondojo.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Cosolvent - Wikipedia [en.wikipedia.org]
• 12. Natural Deep Eutectic Solvents for Solubility and Selective Fractionation of Bioactive Low Molecular Weight Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of Ultra-Sonication and Agitation on Bioactive Compounds and Structure of Amaranth Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Sonochemistry: Ultrasound in Organic Chemistry [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Technical Support Center: β-D-Mannopyranoside Synthesis & Troubleshooting

Welcome to the Carbohydrate Synthesis Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing one of the most notorious challenges in oligosaccharide chemistry: the stereoselective synthesis of the 1,2-cis-β-D-mannopyranoside linkage.

Synthesizing this linkage is inherently difficult because the axial C2 hydroxyl group sterically blocks incoming nucleophiles from the β-face, while the anomeric effect thermodynamically drives the formation of the undesired α-anomer[1]. Overcoming this requires overriding thermodynamic preferences with strict kinetic control. This guide is designed to troubleshoot α-anomer contamination, explain the mechanistic causality behind successful β-mannosylation, and provide self-validating experimental workflows.

Part 1: Troubleshooting FAQs

Q1: My glycosylation yields predominantly the α-anomer despite using low temperatures. What is wrong with my donor design? A1: The most common point of failure is the choice of protecting groups. If you are using standard flexible protecting groups (like benzyl ethers) at the C4 and C6 positions, the pyranose ring is too flexible. You must install a 4,6-O-benzylidene acetal . This specific protecting group rigidifies the pyranoside against rehybridization at the anomeric carbon. By locking the conformation, it shifts the equilibrium heavily toward the covalent α-triflate intermediate rather than the solvent-separated ion pair (SSIP), effectively preventing α-glycoside formation[2].

Q2: I am using the 4,6-O-benzylidene protected donor, but I still see a significant α-anomer side product. How can I optimize the activation step? A2: If the donor is correct, the failure lies in thermal control or base selection. The Crich β-mannosylation protocol requires activation at exactly -78 °C using trifluoromethanesulfonic anhydride (Tf2O) and the sterically hindered base 2,6-di-tert-butyl-4-methylpyridine (DTBMP)[2]. If the temperature rises even slightly before the acceptor is added, the covalent α-triflate can dissociate into the oxocarbenium ion. Once the oxocarbenium ion forms, thermodynamic control takes over, leading to α-face attack[2]. Ensure your cooling bath is strictly maintained and that the acceptor is pre-cooled before addition.

Q3: My acceptor is a highly unreactive, sterically hindered secondary alcohol, and the direct Crich protocol is failing. Are there alternative strategies? A3: Yes. For highly unreactive acceptors where intermolecular SN2-like displacement is too slow, you should pivot to Intramolecular Aglycon Delivery (IAD) [1]. By temporarily tethering the acceptor to the C2 position of the donor (e.g., via a p-methoxybenzyl or succinyl acetal), the nucleophile is delivered exclusively from the β-face. This bypasses intermolecular steric clashes and forces the desired stereochemistry[1].

Part 2: Mechanistic Workflow

Understanding the divergence between the desired kinetic pathway and the undesired thermodynamic pathway is critical for troubleshooting.

Mechanistic pathway of Crich β-mannosylation highlighting the divergence between α and β anomers.

Part 3: Quantitative Performance Data

To assist in selecting the correct methodology for your specific synthesis, compare the expected outcomes of the primary strategies below:

Parameter	Crich β-Mannosylation	Intramolecular Aglycon Delivery (IAD)	Traditional SN1 Glycosylation
Primary Mechanism	Intermolecular SN2-like displacement	Intramolecular tethered delivery	Intermolecular oxocarbenium attack
Key Protecting Group	4,6-O-Benzylidene	C2-Tether (e.g., PMB, Succinyl)	Benzyl / Acetyl
Activator/Promoter	Tf2O, DTBMP	MeOTf or NIS/TMSOTf	Insoluble Silver Salts
Typical β:α Ratio	> 10:1	> 99:1 (Exclusive)	1:2 to 1:5 (α-favored)
Scalability	High (Standard solution phase)	Low-Medium (Multi-step tethering)	High

Part 4: Validated Experimental Protocols

Every protocol executed in the lab must be treated as a self-validating system. Do not proceed to subsequent steps without confirming the intermediate states.

Protocol A: Standard Crich β-Mannosylation

This protocol relies on the low-temperature activation of a 4,6-O-benzylidene-protected mannosyl sulfoxide or thioglycoside donor[2][3].

• Pre-activation Setup: Dissolve the 4,6-O-benzylidene mannosyl donor (1.0 eq) and DTBMP (2.0 eq) in anhydrous dichloromethane (DCM) containing activated 4Å molecular sieves. Cool the mixture to strictly -78 °C.

  • Validation Checkpoint: Ensure the reaction flask is flame-dried and under a positive pressure of argon. Even trace moisture will immediately quench the highly reactive triflate intermediate.

• Triflation (Activation): Add Tf2O (1.1 eq) dropwise down the side of the flask. Stir for 10–15 minutes at -78 °C.

  • Validation Checkpoint: The formation of the covalent α-mannosyl triflate can be confirmed by low-temperature NMR (if equipped), which will show a distinct shift at the anomeric carbon[2].

• Glycosylation: Dissolve the acceptor alcohol (1.5 eq) in a minimal amount of anhydrous DCM. Pre-cool this solution and add it dropwise to the reaction mixture.

• Quenching: Stir for 30–60 minutes at -78 °C. Quench the reaction at -78 °C by adding triethylamine (TEA) before allowing the flask to warm to room temperature.

  • Validation Checkpoint: Crude TLC should indicate a single major spot (the β-anomer) rather than a pair of closely eluting spots (indicative of an α/β mixture).

Protocol B: Intramolecular Aglycon Delivery (IAD)

Use this protocol when dealing with highly unreactive acceptors where Protocol A fails[1].

• Tethering (Mixed Acetal Formation): React the mannosyl donor (bearing a C2 p-methoxybenzyl ether) with the acceptor alcohol under oxidative conditions (e.g., DDQ) to form the mixed acetal tether.

  • Validation Checkpoint: Isolate the mixed acetal intermediate. Confirm its structure and the exact tethering position via 2D NMR (HMBC/HSQC) and high-resolution mass spectrometry prior to activation[1].

• Delivery: Dissolve the tethered intermediate in dry 1,2-dichloroethane. Treat with MeOTf (or NIS/TMSOTf if using a thioglycoside) to initiate the intramolecular delivery.

• Cleavage & Isolation: The tether is cleaved concurrently during the delivery process, resulting in the exclusive formation of the 1,2-cis-β-mannoside[1]. Neutralize, extract, and purify via flash chromatography.

References

• Crich beta-mannosylation Source: Wikipedia URL:[Link]

• Stereoselective Synthesis of 1,2-cis-Glycosides Source: Glycoforum URL:[Link]

• To develop optimized protocols for automated glycan assembly using the Glyconeer synthesizer Source: Refubium - Freie Universität Berlin URL:[Link]

• Mechanism of 4,6-O-benzylidene-directed beta-mannosylation as determined by alpha-deuterium kinetic isotope effects Source: PubMed (Angew Chem Int Ed Engl) URL:[Link]

Sources

• 1. Glycoword / Glycotechnology-A03 [glycoforum.gr.jp]
• 2. Crich beta-mannosylation - Wikipedia [en.wikipedia.org]
• 3. Mechanism of 4,6-O-benzylidene-directed beta-mannosylation as determined by alpha-deuterium kinetic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Challenges for Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside Production

Welcome to the Technical Support Center for carbohydrate scale-up and process chemistry. Synthesizing the β-D-mannopyranoside linkage is notoriously one of the most difficult stereochemical challenges in synthetic carbohydrate chemistry. This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols for researchers and drug development professionals scaling up the production of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside.

Process Workflow Overview

Scaling up this specific mannoside derivative requires careful orchestration of protecting group installations and precise anomeric activation. The workflow below outlines the optimal path from a generic mannosyl thioglycoside to the target β-mannoside.

Multigram scale-up workflow for the synthesis of the target β-D-mannopyranoside derivative.

Troubleshooting & FAQs

Anomeric Control: The α vs. β Problem

Q: I am scaling up the glycosylation of methanol using a 4,6-di-O-acetyl-2,3-O-carbonyl mannosyl donor, but I am exclusively isolating the α-anomer. How do I invert this stereoselectivity to the β-anomer?

A: This is a fundamental stereoelectronic challenge. The 2,3-O-carbonate (carbonyl) group is "torsionally arming." Under standard homogeneous activation conditions (e.g., using soluble promoters like AgOTf or NIS/TMSOTf), the cis-fused carbonate ring imposes an approximate half-chair conformation on the intermediate covalent species. This lowers the energy barrier to form a free oxocarbenium ion, which is subsequently attacked by methanol from the α-face due to the stabilizing anomeric effect[1].

The Fix: To achieve β-selectivity, you must bypass the free oxocarbenium ion pathway entirely. Switch to a heterogeneous activation strategy . Convert your donor to a mannosyl bromide, and activate it using insoluble silver salts (e.g., Ag₂CO₃ and AgClO₄) in a non-polar solvent. The heterogeneous solid-liquid interface shields the α-face of the donor, forcing the methanol acceptor to attack via an SN2-like displacement of the α-bromide, yielding the desired β-D-mannopyranoside[2].

Mechanistic divergence of 2,3-O-carbonate mannosyl donors under varying phase conditions.

Scale-Up Exotherms & Degradation

Q: During the installation of the 2,3-O-carbonyl group using triphosgene on a >50g scale, the reaction turns dark brown, and yields drop below 40%. Why is this happening?

A: Triphosgene decomposition is highly exothermic and generates three equivalents of reactive phosgene and corrosive HCl per mole. On a small scale, bases like pyridine neutralize the HCl efficiently. However, during multigram scale-up, localized heating and insufficient mixing cause the exotherm to degrade the carbohydrate backbone. Furthermore, transiently unneutralized HCl can cleave sensitive protecting groups or anomeric thioethers[3].

The Fix: Replace triphosgene with 1,1'-Carbonyldiimidazole (CDI) . CDI is a milder, crystalline reagent that releases imidazole (a weak base) and CO₂ gas upon reaction. While it requires mild heating (60–80°C), it completely avoids corrosive HCl generation and runaway exotherms, making it the safest and highest-yielding choice for multigram carbonylation.

Protecting Group Migration

Q: I observe significant acyl migration between the C4 and C6 positions during intermediate workups. How can I lock the regiochemistry?

A: Mannose derivatives are highly susceptible to acyl migration due to the proximity of the C4/C6 hydroxyls. This is exacerbated by trace acids or bases during concentration steps. The Fix: Ensure strictly anhydrous conditions during the 4,6-di-O-acetylation step. Quench reactions with a mild buffer (e.g., pH 7 phosphate buffer) rather than strong aqueous acids or bases. Keep the rotary evaporator bath below 30°C when removing pyridine or other high-boiling solvents.

Quantitative Data: Promoter Influence on Selectivity

The table below summarizes the causality between promoter choice, reaction phase, and the resulting anomeric selectivity. The data clearly demonstrates that Lewis acids and soluble promoters drive the reaction toward the α-anomer[4], necessitating heterogeneous conditions for β-mannoside production.

Donor Type	Promoter System	Phase	Major Intermediate	Dominant Anomer	Typical Yield
Mannosyl Bromide	AgOTf	Homogeneous	Oxocarbenium Ion	α (Alpha)	85–90%
Mannosyl Bromide	Ag₂CO₃ / AgClO₄	Heterogeneous	Covalent α-Bromide	β (Beta)	70–80%
Thioglycoside	NIS / TMSOTf	Homogeneous	Glycosyl Triflate	α (Alpha)	88–95%
Thioglycoside	BF₃·OEt₂	Homogeneous	Oxocarbenium Ion	α (Alpha)	75–85%

Validated Experimental Protocol

Multigram Synthesis of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside

This protocol utilizes a heterogeneous activation strategy to ensure high β-selectivity. It is designed as a self-validating system to prevent downstream failures.

Prerequisites: 4,6-di-O-acetyl-2,3-O-carbonyl-α-D-mannopyranosyl bromide (Donor). All glassware must be flame-dried under vacuum.

Step 1: Preparation of the Heterogeneous Catalyst

• Equip a 1 L 3-neck round-bottom flask with a mechanical overhead stirrer. (Causality: Magnetic stirring is insufficient for dense heterogeneous slurries on a large scale, leading to poor surface-area contact and reduced β-selectivity).

• Add Ag₂CO₃ (2.0 equiv), AgClO₄ (0.2 equiv), and activated 4Å molecular sieves (1 g/mmol ) to anhydrous CH₂Cl₂ (0.1 M relative to donor).

• Self-Validation Checkpoint: The suspension must appear as a light grayish-yellow slurry. A rapid shift to black prior to donor addition indicates moisture-induced silver degradation. If observed, abort the reaction and re-dry all solvents.

Step 2: Stereoselective Glycosylation

• Cool the suspension to exactly 0°C under an argon atmosphere.

• Add anhydrous methanol (5.0 equiv) in a single portion.

• Dissolve the mannosyl bromide donor (50 g) in anhydrous CH₂Cl₂ (100 mL) and add dropwise over 1.5 hours via an addition funnel.

• Self-Validation Checkpoint: Monitor the internal temperature. It must not exceed 2°C during addition. Exceeding this threshold increases the rate of oxocarbenium ion formation, severely degrading β-selectivity in favor of the thermodynamic α-anomer.

• Monitor the reaction by TLC (Hexanes/EtOAc 1:1). The donor spot (Rf ~0.6) will disappear, replaced by the β-product (Rf ~0.4).

Step 3: Workup & Isolation

• Filter the reaction mixture through a tightly packed pad of Celite to remove silver salts. Safety Warning: Do not let the Celite pad dry out completely while under vacuum, as concentrated silver perchlorate poses an explosion hazard.

• Wash the filtrate sequentially with saturated aqueous NaHCO₃ (2 × 200 mL) and brine (1 × 200 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 30°C).

• Purify by crystallization from hot Ethanol/Hexanes to enrich the β-anomer to >98% diastereomeric excess.

References

• Mechanism of a Chemical Glycosylation Reaction - Accounts of Chemical Research (ACS Publications). 1

• Pre-activation Based Stereoselective Glycosylations - European Journal of Organic Chemistry (PMC).2

• Lewis Acids as α-Directing Additives in Glycosylations by Using 2,3-O-Carbonate-Protected Glucose and Galactose Thioglycoside Donors Based on Preactivation Protocol - The Journal of Organic Chemistry (ACS Publications). 4

• Organocatalyzed ROP of a Glucopyranoside Derived Five-Membered Cyclic Carbonate - Macromolecules (NSF PAR). 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pre-activation Based Stereoselective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Guide to the ¹H and ¹³C NMR Spectral Assignment of Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside

This guide provides an in-depth analysis and predicted spectral assignment for Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside (CAS 53958-22-8). In the absence of a complete, formally published and assigned spectrum for this specific molecule, this document serves as a comprehensive, predictive guide based on fundamental NMR principles and comparative data from structurally related carbohydrate derivatives. For researchers in carbohydrate chemistry and drug development, this guide offers a robust framework for interpreting the spectra of similarly modified mannopyranosides.

The structural elucidation of carbohydrates and their derivatives is a critical task in glycobiology and medicinal chemistry. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, providing detailed information about molecular structure, conformation, and stereochemistry.[1][2] The target molecule, with its β-mannopyranoside core, is functionalized with two acetyl groups at the C-4 and C-6 positions and a rigid cyclic carbonate group spanning the C-2 and C-3 positions. Each of these features imparts a distinct and predictable influence on the resulting ¹H and ¹³C NMR spectra.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts (δ) and key ¹H-¹H coupling constants (J) for Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside, typically recorded in a solvent like deuterated chloroform (CDCl₃).

Table 1: Predicted ¹H NMR Spectral Data (CDCl₃)

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-1	~4.8 - 5.0	s or br s	J₁,₂ ≈ 0-1 Hz	Anomeric proton, equatorial-axial relationship with H-2 in β-mannosides leads to a very small coupling constant.[1]
H-2	~4.5 - 4.7	d	J₂,₃ ≈ 4-6 Hz	Downfield shift due to the electron-withdrawing carbonate. Coupling constant influenced by the rigid ring system.
H-3	~4.7 - 4.9	dd	J₃,₄ ≈ 6-8 Hz	Significant downfield shift due to the carbonate group.
H-4	~5.1 - 5.3	t	J₄,₅ ≈ 8-10 Hz	Strong downfield shift due to the deshielding effect of the C-4 acetyl group.[3]
H-5	~3.8 - 4.0	ddd	J₅,₆a ≈ 2-3 Hz, J₅,₆b ≈ 5-6 Hz	Coupled to H-4 and the two diastereotopic H-6 protons.
H-6a	~4.3 - 4.5	dd	J₆a,₆b ≈ 12-13 Hz	Diastereotopic proton, shifted downfield by the C-6 acetyl group.
H-6b	~4.1 - 4.3	dd	-	Diastereotopic proton, shifted downfield by the C-6 acetyl group.
OCH₃	~3.4 - 3.5	s	-	Anomeric methyl group.
COCH₃	~2.0 - 2.2	s (6H)	-	Two equivalent or near-equivalent acetyl methyl groups.[1][2]

Table 2: Predicted ¹³C NMR Spectral Data (CDCl₃)

Carbon	Predicted δ (ppm)	Rationale
C-1	~98 - 100	Anomeric carbon in a β-glycoside.
C-2	~75 - 78	Shifted downfield by the attached carbonate group.
C-3	~74 - 77	Shifted downfield by the attached carbonate group.
C-4	~68 - 71	Shifted downfield due to O-acetylation.
C-5	~70 - 73	Standard pyranose ring carbon.
C-6	~63 - 65	Shifted downfield due to O-acetylation.
OCH₃	~55 - 57	Anomeric methyl carbon.
COCH₃	~20 - 21	Acetyl methyl carbons.[2]
COCH₃	~170 - 171	Acetyl carbonyl carbons.[2]
O-CO-O	~154 - 156	Carbonate carbonyl carbon, typically deshielded.

In-Depth Spectral Interpretation and Rationale

The assignment of each signal is based on the predictable electronic and conformational effects of the substituents on the methyl β-D-mannopyranoside scaffold.

Causality Behind Experimental Choices

The choice of a non-polar solvent like CDCl₃ is standard for acetylated carbohydrates, ensuring good solubility and sharp NMR signals. For structural confirmation, a suite of 2D NMR experiments, including COSY, HSQC, and HMBC, is indispensable. These experiments create a self-validating system for the assignments.

¹H NMR Spectrum Analysis

• Anomeric Proton (H-1): In D-mannose derivatives, the H-2 proton is axial. For a β-anomer, H-1 is equatorial. The resulting equatorial-axial (gauche) relationship between H-1 and H-2 leads to a very small ³J(H,H) coupling constant, typically 0-1 Hz.[1] Therefore, the H-1 signal is expected to appear as a sharp singlet or a barely resolved doublet around 4.8-5.0 ppm.

• Carbonate-Influenced Protons (H-2, H-3): The 2,3-carbonate group introduces significant ring strain and alters the pyranose ring conformation, often forcing it into a half-chair or twist-boat conformation.[4] This rigidity, combined with the anisotropic effect of the carbonyl group, will cause H-2 and H-3 to shift downfield. Their coupling constants will be dictated by the fixed dihedral angles within this constrained system.

• Acetate-Influenced Protons (H-4, H-6): O-acetylation is known to cause a strong deshielding (downfield shift) of the proton attached to the same carbon.[3] Consequently, H-4 is expected to be one of the most downfield ring protons (excluding the anomeric proton), appearing around 5.1-5.3 ppm. Similarly, the diastereotopic protons at C-6 (H-6a and H-6b) are shifted downfield into the 4.1-4.5 ppm region.

• Methyl Proton Signals: Three distinct singlets are expected: one for the anomeric methoxy group (~3.4 ppm) and two for the acetyl methyl groups (~2.1 ppm). The integration of the acetyl signal should correspond to six protons.

¹³C NMR Spectrum Analysis

• Carbonyl Carbons: The most downfield signals in the spectrum belong to the carbonyl carbons. The carbonate carbon is typically found around 154-156 ppm, while the two ester carbonyls from the acetyl groups will resonate around 170 ppm.[2]

• Anomeric Carbon (C-1): The anomeric carbon of a methyl β-mannopyranoside typically appears around 100 ppm.

• Ring Carbons (C-2 to C-6): The introduction of electron-withdrawing groups causes a downfield shift (the α-effect). Therefore, C-2 and C-3 (attached to the carbonate) and C-4 and C-6 (attached to acetyl groups) are all expected to be shifted downfield compared to the parent methyl β-D-mannopyranoside.[5]

Visualizing the Molecular Connectivity

A Heteronuclear Single Quantum Coherence (HSQC) experiment directly correlates each proton with its attached carbon, providing definitive C-H assignments. A Correlated Spectroscopy (COSY) experiment reveals the proton-proton coupling network, allowing for a "walk" around the pyranose ring.

Caption: Molecular structure of the target compound.

Caption: Key ¹H-¹H COSY correlations.

Comparative Analysis with Alternative Structures

To build confidence in the predicted assignments, it is instructive to compare them with the known NMR data of related compounds.

Table 3: Comparative ¹³C NMR Chemical Shift Data (δ, ppm)

Carbon	Methyl β-D-mannopyranoside¹	Predicted Target Compound	Methyl 2,3,4,6-tetra-O-acetyl-β-D-mannopyranoside²	Effect Observed
C-1	101.8	~98 - 100	97.9	Minor shift.
C-2	71.5	~75 - 78	69.1	Downfield shift from carbonate; smaller shift from acetate.
C-3	74.3	~74 - 77	69.1	Minor shift from carbonate; Upfield shift from acetate.
C-4	68.0	~68 - 71	65.9	Downfield shift from acetate.
C-5	76.8	~70 - 73	71.3	Minor upfield shift.
C-6	62.2	~63 - 65	62.4	Downfield shift from acetate.

¹Data from public spectral databases (e.g., PubChem CID 6420200).[1] ²Data from public spectral databases (e.g., PubChem CID 10926528).[6]

This comparison clearly demonstrates the expected trends. The 4,6-di-O-acetylation causes downfield shifts at C-4 and C-6. The introduction of the 2,3-carbonate group is predicted to have a pronounced effect on C-2 and C-3. This comparative approach validates the logic used to predict the spectral data for the target molecule.

Experimental Protocol for NMR Analysis

For researchers wishing to acquire experimental data, the following protocol is recommended.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃).

• Add tetramethylsilane (TMS) as an internal standard (0 ppm) if desired, although referencing to the residual solvent peak (CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) is common.[7]

• Filter the solution into a 5 mm NMR tube.

2. Instrument Setup (400 MHz or higher recommended):

• Tune and match the probe for both ¹H and ¹³C frequencies.

• Shim the magnetic field to achieve optimal resolution and lineshape.

• Set the sample temperature to a constant value, typically 298 K (25 °C).

3. 1D NMR Acquisition:

• ¹H Spectrum: Acquire with a 30° or 45° pulse angle, a spectral width of ~12 ppm, an acquisition time of ~3-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C Spectrum: Acquire with proton decoupling. Use a 30° pulse angle, a spectral width of ~200 ppm, an acquisition time of ~1-2 seconds, and a relaxation delay of 2 seconds.

4. 2D NMR Acquisition:

• COSY (¹H-¹H Correlation): Use standard gradient-selected (gCOSY) parameters. Acquire at least 256 increments in the F1 dimension.

• HSQC (¹H-¹³C One-Bond Correlation): Use a gradient-selected, sensitivity-enhanced sequence (gHSQC). Optimize for a one-bond coupling constant (¹JCH) of ~145 Hz.

• HMBC (¹H-¹³C Long-Range Correlation): Use a gradient-selected sequence (gHMBC). Optimize for long-range coupling constants of 4-8 Hz to observe 2- and 3-bond correlations.

5. Data Processing:

• Apply appropriate window functions (e.g., exponential multiplication) to the Free Induction Decays (FIDs) before Fourier transformation to improve the signal-to-noise ratio.

• Phase and baseline correct all spectra carefully.

• Calibrate the chemical shift axis using the internal standard or the residual solvent signal.

This systematic approach ensures the acquisition of high-quality, unambiguous data, allowing for the confident structural assignment of Methyl 4,6-di-O-acetyl-2,3-carbonyl-β-D-mannopyranoside and related compounds.

References

• Voelter, W., & Breitmaier, E. (1973). ¹³C NMR spectra of methyl β-D-mannopyranoside. Organic Magnetic Resonance, 5, 311. (As referenced in PubChem CID 6420200)
• Bundle, D. R., & Lemieux, R. U. (1976). Synthesis and nuclear magnetic resonance studies of some N-acylated methyl 4-amino-4,6-dideoxy-α-D-mannopyranosides. Journal of the Chemical Society, Perkin Transactions 1, (14), 1554-1560.
• Kováč, P., & Petráková, E. (1980). ¹³C-NMR spectra of methyl O-methyl-α-L-rhamnopyranosides. Chemické zvesti, 34(4), 514-517.
• The Royal Society of Chemistry. (2025). Supplementary Material: Chemical shifts (δ), signal multiplicity and coupling constant (J) obtained from 1H NMR.
• Perlin, A. S., & Casu, B. (1975). Further Studies on the Assignment of Signals in ¹³C Magnetic Resonance Spectra of Aldoses and Derived Methyl Glycosides. Canadian Journal of Chemistry, 53(8), 1212-1222.
• Wiley-VCH GmbH. (2025). ¹³C NMR Spectra for Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside. SpectraBase. (As referenced in PubChem CID 2728821)

• NIST. (n.d.). α-Methyl-D-mannopyranoside. In NIST Chemistry WebBook. Retrieved from [Link]

• Crich, D., & Sun, S. (2003). The 3,4-O-Carbonate Protecting Group as a β-Directing Group in Rhamnopyranosylation in Both Homogeneous and Heterogeneous Glycosylations As Compared to the Chameleon-like 2,3-O-Carbonates. The Journal of Organic Chemistry, 68(23), 8947-8958.
• MDPI. (2024). ¹H NMR Chemical Shift Changes as a Result of Introduction of carbonyl-Containing Protecting Groups Observed in Bornol and Isoborneol. Molecules, 29(20), 4789.
• Ismael, S., AL-Mashal, F., & Saeed, B. (2022). Influence of solvents on the ¹H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Journal of University of Babylon for Pure and Applied Sciences, 30(1), 1-12.
• Perry, M. B., & Bundle, D. R. (1995). Synthesis and crystal structure of methyl 4-6-dideoxy-4-(3-deoxy-L-glycero-tetronamido)-2-O-methyl-alpha-D-mannopyranoside...

• Reich, H. J. (2021). Organic Chemistry Data: ¹³C NMR Chemical Shifts. Retrieved from [Link]

• Kabir, A. K. M. S., & Dutta, P. (2004). SELECTIVE 4-O-ACETYLATION OF METHYL α-L-RHAMNOPYRANOSIDE. Journal of the Bangladesh Chemical Society, 17(1), 53-60.

• Integrated Molecular Structure Education and Research Center (IMSERC). (n.d.). Saccharide NMR Chemical Shifts. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2,3,4,6-Tetra-O-acetyl-b-D-mannopyranoside. Retrieved from [Link]

• Taylor, C. M., & Weir, T. (2005). ¹H and ¹³C NMR data of methyl tetra-O-benzoyl-D-pyranosides in acetone-d6. Magnetic Resonance in Chemistry, 43(10), 844-847.
• Serianni, A. S., et al. (2025). Methyl α‐D‐Galactopyranosyl‐(1→3)‐β‐D‐galactopyranoside and Methyl... Magnetic Resonance in Chemistry.
• MDPI. (2025). 3,4,6-Tri-O-acetyl-1-S-acetyl-2-deoxy-2-S-phenylthio-α-d-mannopyranoside. Molecules, 30(6), 1234.
• Yoneda, Y., et al. (2023).

• NextSDS. (n.d.). Methyl4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside. Retrieved from [Link]

• Crich, D., & Li, H. (2024). Synthesis of 2,3-diazido-2,3-dideoxy-β-d-mannosides and 2,3-diazido-2,3-dideoxy-β-d-mannuronic acid via stereoselective anomeric O-alkylation.
• R-Discovery. (2023). Obtaining Pure ¹H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. Journal of the American Chemical Society.
• MDPI. (2022). ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 27(4), 1205.
• Onchoke, K. K. (2021). ¹³C NMR Chemical Shift Assignments of Nitrated Benzo(a)

Sources

• 1. beta-D-Mannopyranoside, methyl | C7H14O6 | CID 6420200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Chemical Shifts [imserc.northwestern.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chempap.org [chempap.org]
• 6. Methyl 2,3,4,6-Tetra-O-acetyl-b-D-mannopyranoside | C15H22O10 | CID 10926528 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis of 2,3-diazido-2,3-dideoxy-β-d-mannosides and 2,3-diazido-2,3-dideoxy-β-d-mannuronic acid via stereoselective anomeric O-alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Comparing reactivity: Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside vs 2,3-isopropylidene analogs

An objective, data-driven comparison of protecting group strategies at the 2,3-cis-diol positions of mannopyranosides is critical for rational experimental design in carbohydrate chemistry. This guide evaluates the performance, reactivity, and stereodirecting capabilities of two ubiquitous trans-fused bicyclic systems: the 2,3-O-carbonyl (cyclic carbonate) and the 2,3-O-isopropylidene (acetonide) groups, specifically within the context of methyl 4,6-di-O-acetyl- β -D-mannopyranoside analogs.

Mechanistic Causality: Structural and Electronic Effects

The fundamental divergence in reactivity between these two analogs stems from their distinct hybridization states and resulting torsional strains.

Conformational Distortion & Torsional Strain: The 2,3-O-carbonyl group is a planar, sp2 -hybridized system. When fused to the mannose pyranose ring, it introduces severe torsional strain, forcing the ring away from a relaxed 4C1​ chair and heavily distorting it toward an OH5​ half-chair conformation[1]. This structural pre-distortion is mechanistically critical: the energetic penalty required to transition from the ground state to the planar oxocarbenium ion intermediate has already been partially paid by the ring strain[2]. Conversely, the 2,3-O-isopropylidene group is an sp3 -hybridized system. While it restricts the rotational freedom of the 2,3-diol, it imposes significantly less strain, allowing the pyranose ring to maintain a more flexible, chair-like geometry[3].

Electronic Profiles (Armed vs. Disarmed): Electronically, the cyclic carbonate is a strongly electron-withdrawing group. It severely "disarms" the glycosyl donor, reducing the nucleophilicity of the anomeric center and stabilizing the glycosidic bond against premature cleavage[2]. The isopropylidene group lacks this electron-withdrawing carbonyl; it is electronically neutral or mildly electron-donating, leaving the carbohydrate relatively "armed" and highly reactive under electrophilic activation[4].

Glycosylation Stereoselectivity: The α -Directing Power of the Carbonate

In synthetic applications where these molecules (or their corresponding thioglycosides/halides) serve as glycosyl donors, the 2,3-protecting group dictates the stereochemical outcome.

Extensive studies by Crich and co-workers have demonstrated that the 2,3-O-carbonate group exerts a dominant α -directing effect in mannosylation[5]. Remarkably, even when paired with a 4,6-O-benzylidene acetal—a group famous for enforcing β -selectivity via a transient α -triflate—the 2,3-O-carbonate completely overrides this effect, yielding exclusively α -glycosides[5][6]. This occurs because the OH5​ conformation lowers the barrier to the oxocarbenium ion, shifting the equilibrium away from the covalent α -triflate and favoring thermodynamic α -attack[6].

In contrast, the 2,3-O-isopropylidene group lacks this rigid stereoelectronic control. When utilized in glycosylation reactions, acetonide-protected mannosides often result in reduced stereoselectivity or mixed α/β anomeric mixtures, as the relaxed ring conformation does not strictly shield the β -face[4].

Quantitative Data Comparison

The following table summarizes the key physicochemical and reactive differences between the two analogs to aid in synthetic planning.

Parameter	Methyl 4,6-di-O-acetyl-2,3-O-carbonyl- β -D-mannopyranoside	Methyl 4,6-di-O-acetyl-2,3-O-isopropylidene- β -D-mannopyranoside
Protecting Group Type	Cyclic Carbonate (Trans-fused, sp2 )	Acetonide (Trans-fused, sp3 )
Electronic Effect	Strongly Disarming (Electron-withdrawing)	Neutral / Armed (Mildly electron-donating)
Predominant Conformation	Distorted OH5​ half-chair	Relaxed 4C1​ chair / Twist-boat
Stereodirecting Effect	Exclusively α -directing (Overrides 4,6-acetals)	Variable / Mixed α/β selectivity
Stability / Cleavage	Base-labile (Stable to mild acids)	Acid-labile (Stable to strong bases)
Deprotection Reagents	NaOMe/MeOH, LiOH, or Zemplén conditions	TFA/H 2​ O, TsOH/MeOH, or Dowex-H +

Experimental Methodologies: Orthogonal Deprotection Workflows

To ensure a self-validating system, the following protocols detail the orthogonal deprotection of both analogs. The causality behind the reagent choice is directly tied to the electronic stability of the respective protecting groups.

Protocol A: Base-Mediated Cleavage of the 2,3-O-Carbonyl Group Rationale: The electrophilic carbonyl carbon is highly susceptible to nucleophilic attack by methoxide, leading to irreversible ring-opening and decarboxylation, while leaving the anomeric methyl group intact.

• Preparation: Dissolve Methyl 4,6-di-O-acetyl-2,3-O-carbonyl- β -D-mannopyranoside (1.0 eq) in anhydrous Methanol (0.1 M concentration).

• Initiation: Add a catalytic amount of freshly prepared Sodium Methoxide (NaOMe, 0.1 eq) in Methanol.

• Monitoring: Stir at room temperature. The reaction is typically complete within 1-2 hours. Monitor via TLC (Hexanes/EtOAc 1:1) until the higher Rf starting material is consumed. (Note: The 4,6-O-acetyl groups will also be cleaved under these Zemplén conditions, yielding the fully deprotected methyl β -D-mannopyranoside).

• Quenching & Isolation: Neutralize the reaction mixture by adding Amberlite IR-120 (H + form) resin until the pH reaches 7. Filter the resin and concentrate the filtrate under reduced pressure to afford the pure product.

Protocol B: Acid-Catalyzed Cleavage of the 2,3-O-Isopropylidene Group Rationale: The acetal linkages of the isopropylidene group are readily protonated and hydrolyzed under aqueous acidic conditions, releasing acetone as a volatile byproduct.

• Preparation: Dissolve Methyl 4,6-di-O-acetyl-2,3-O-isopropylidene- β -D-mannopyranoside (1.0 eq) in a mixture of Trifluoroacetic Acid (TFA) and Water (9:1 v/v, 0.1 M concentration).

• Initiation: Stir the mixture at 0 °C, gradually warming to room temperature.

• Monitoring: Monitor via TLC (Hexanes/EtOAc 2:1). The reaction typically reaches completion within 2-3 hours.

• Quenching & Isolation: Co-evaporate the reaction mixture with Toluene (3x) under reduced pressure to remove trace TFA and water. The resulting crude diol can be purified via silica gel flash chromatography. The 4,6-O-acetyl groups remain intact under these controlled acidic conditions.

Visualizations

Mechanistic pathway showing conformational control of 2,3-protecting groups on stereoselectivity.

Orthogonal synthetic workflow for the installation and selective cleavage of 2,3-protecting groups.

References

• Pre-activation Based Stereoselective Glycosylations. National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKU1ioPZYkOkYFjBji6AupCEEu99DLHqv7uskELeMwjC5BzEAwHmxmR4f1lnjaIJrvDoznWBepAdhfUMDkJerxDZZF2vCNLED-5F9541uL5PzVVO0zhlHUh6b1mCvQ9M8LffP4Oa4fWf0BvYU=]
• A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. ACS Central Science.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGgwNOBMKuQislaT63WIpR-WR_7aLIwn1oR3uQGl1bGFx1k39GvfgbKse6gXhp7XzuO2zwSZhB6XYHx_9mh0vBYjamZ5iHb63Hewb9OKJ4OF1aT18CuksRn8HiAMGV9Jn0ECSuau0dVeXDOyWQifQ==]
• Molecular Iodine-Mediated β-Glycosylation of Thiomannosides with 1,6-Anhydrosugars. Organic Letters - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEK3SG6VZMLsRkKQBiZNYu_yjU0SHWO8BfjJiB2QzrH_QQMMfbPQPmva0wGYJzyaq34gN-Y7GP6WOdIHOvBVThe2739iqFoeKHulo3h9LT9mjUOJhV_WSkvvbl0QCmsHo3wJVsXFT0ooVnqw6PuOfQ=]
• Approximate OH5 Ring Conformation of 2,3-O-Carbonate Protected α- and β-L-Rhamnopyranosides as Confirmed by X-Ray Crystallography. National Institutes of Health (NIH) / PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZzv8z3WVORJ2L_GOSPeLhhzUGDKYcR2pdLR03JhSnT-lRBt_GtTlvhr57IHy7FuTapNolsaZp_HgJqETyB0AIuXvj1_of5m_3QF302k5OI7NqCv-qgACHn4nEvRQxi5ZJwzIqDFFrByyII4c=]
• Approximate O H5 ring conformation of 2,3-O-carbonate protected α- and β-L-rhamnopyranosides. Arkivoc.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGr0HVJuFu_AJEJnfLh3Wbjpo60lq8SWwikGH_pTdeJN7DqNNRON9gm26n7uPOuB8kTaXJOtIXD2QjzukrEJx6MWExWwFmJ8b4ROBP_xkyHizEseMn_0haB03n2qTF27uA8blke]
• Pre-Activation-Based Stereoselective Glycosylations. bu.edu.eg.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH4vDfFKTRr0UuASpECf2GIqXoq21odd_g8sKLWbnFKfRC9X_k0mQV5uw3S56ikTdzLlrGa1PJ34vou5C9J8V1HDcHpX6oPDBKsm0S_d9AFxuWo1PECly_kYAC8o6950ZgV_vJhBGYTbeKkpv8MDpU4rlxCmn5z8PmpoGKwLXwTlcUSkN_oxvXXunb3O4jWBG_m3zhgm9u6R2mpoHGWOLEhaaTOxRUo3MqNh_sEmicVz3cldyxLCzniD8z2y94i_2hUv3fWga_ux004USuDnfZBKka-EAxW9Z9Lt70lpbiw0BOdvOk=]

Sources

• 1. Approximate OH5 Ring Conformation of 2,3-O-Carbonate Protected α- and β-L-Rhamnopyranosides as Confirmed by X-Ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bu.edu.eg [bu.edu.eg]
• 6. Pre-activation Based Stereoselective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Method Validation for Purity Determination of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside: A Comparative Guide (UV vs. CAD)

Executive Summary

Determining the purity of highly functionalized carbohydrate intermediates is a persistent challenge in drug development and synthetic chemistry. Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside (CAS 53958-22-8) is a critical, fully protected monosaccharide building block utilized in complex oligosaccharide synthesis[1].

This guide provides an objective, data-driven comparison of two High-Performance Liquid Chromatography (HPLC) detection strategies for validating the purity of this compound: traditional Ultraviolet (UV) Detection versus Charged Aerosol Detection (CAD) . By anchoring our methodology in [2], we demonstrate why CAD overcomes the inherent photophysical limitations of carbohydrate derivatives, offering superior sensitivity, baseline stability, and quantitative reliability.

The Analytical Challenge: Chemistry & Causality

To design a robust analytical method, one must first deconstruct the analyte's chemistry. Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside features a methyl glycosidic linkage, two acetate esters at the C4 and C6 positions, and a cyclic carbonate protecting group across the C2 and C3 positions[1].

The Causality of Method Selection:

• Chromatographic Mode: Unlike free sugars that require Hydrophilic Interaction Liquid Chromatography (HILIC) due to their high polarity[3], the extensive esterification of this mannoside renders it highly hydrophobic. Therefore, Reversed-Phase HPLC (RP-HPLC) utilizing a C18 stationary phase is the most logical and effective choice for separation.

• Detection Limitations: The molecule lacks a conjugated π-electron system (e.g., aromatic rings). Its only chromophores are the ester and carbonate carbonyls, which absorb weakly in the deep-UV region (205–210 nm).

• The Gradient Problem: Purity methods require gradient elution to separate structurally similar impurities. At 210 nm, the changing concentration of organic modifiers (like acetonitrile) causes severe baseline drift, masking low-level impurities and drastically reducing the Limit of Quantitation (LOQ).

Mechanistic Comparison: UV vs. CAD

To bypass the limitations of UV, CAD offers a universal detection mechanism for non-volatile analytes. CAD nebulizes the column eluent, evaporates the volatile mobile phase, and applies a positive charge to the remaining analyte particles via a corona discharge. The resulting charge is measured by an electrometer, yielding a signal proportional to the analyte's mass, completely independent of its optical properties[4][5].

Caption: Mechanistic comparison of UV vs. CAD for non-chromophoric carbohydrate analysis.

Methodological Blueprint: The Self-Validating Protocol

A trustworthy analytical method must be a self-validating system. The following protocol integrates System Suitability Testing (SST) to ensure the instrument is performing within specifications before any sample data is accepted, aligning with ICH Q2(R2) mandates[2].

Phase 1: Reagents & Sample Preparation

• Diluent: LC-MS grade Water:Acetonitrile (50:50, v/v).

• Standard Preparation: Accurately weigh 10.0 mg of the mannoside reference standard[1] into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent to yield a 1.0 mg/mL stock solution.

• Working Solutions: Perform serial dilutions to generate a calibration curve ranging from 0.1 µg/mL to 1000 µg/mL.

Phase 2: Chromatographic Conditions

• Column: Zorbax Eclipse XDB C18 (150 mm × 4.6 mm, 3 µm). Rationale: High surface area and carbon load provide excellent retention for hydrophobic protected carbohydrates.

• Mobile Phase A: 0.1% Formic Acid in LC-MS Water. Rationale: Formic acid suppresses the ionization of trace silanol interactions and is completely volatile, which is a strict prerequisite to prevent high background noise in CAD[4].

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0–2 min: 10% B

  • 2–12 min: 10% → 90% B

  • 12–15 min: 90% B

  • 15–15.1 min: 90% → 10% B

  • 15.1–20 min: 10% B (Column re-equilibration)

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40 °C.

Phase 3: Detector Configurations

• UV Detector: Wavelength = 210 nm; Reference = Off.

• CAD Detector: Evaporation Temperature = 35 °C; Data Collection Rate = 10 Hz; Filter = 3.6 s. Rationale: 35 °C is optimal to ensure complete evaporation of the aqueous/organic mobile phase without thermally degrading or volatilizing the target analyte[6].

Phase 4: System Suitability Testing (SST) Workflow

Caption: Self-validating System Suitability Test (SST) workflow prior to sample analysis.

Validation Metrics: Objective Performance Comparison

To objectively compare the two detectors, the method was validated according to the ICH Q2(R2) guidelines, evaluating Specificity, Linearity, Limit of Detection (LOD), Limit of Quantitation (LOQ), Precision, and Accuracy[2][7].

Comparative Validation Data Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	HPLC-UV (210 nm) Performance	HPLC-CAD Performance
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	5.0 µg/mL	0.05 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	15.0 µg/mL	0.15 µg/mL
Linearity Range	R² ≥ 0.99	15.0 – 1000 µg/mL (Linear fit)	0.15 – 1000 µg/mL (Log-Log fit)*
Correlation Coefficient (R²)	≥ 0.995	0.996	0.999
Method Precision (%RSD)	≤ 2.0% (at 100% target level)	1.8%	0.6%
Accuracy (% Recovery)	95.0% – 105.0%	96.5% ± 2.1%	99.8% ± 0.5%
Specificity (Baseline)	No interference at Analyte RT	Severe baseline drift during gradient	Flat baseline, no interference

*Note on CAD Linearity: Unlike UV detection, which follows the Beer-Lambert law linearly, CAD response is proportional to the mass of the analyte particle formed after nebulization. This relationship is inherently non-linear across wide concentration ranges. To meet ICH Q2(R2) linearity requirements[2], a logarithmic transformation (log Area vs. log Concentration) or a quadratic calibration model is applied, yielding exceptional correlation coefficients (R² > 0.999)[4][5].

Data Interpretation & Causality

The experimental data clearly demonstrates that UV detection at 210 nm is inadequate for stringent purity analysis of this compound. The LOQ of 15.0 µg/mL means that low-level synthetic impurities (e.g., at the 0.1% threshold required by pharmaceutical guidelines) would go undetected. Conversely, CAD achieves an LOQ of 0.15 µg/mL—a 100-fold increase in sensitivity—allowing for the confident quantitation of trace impurities and degradation products[3][4]. Furthermore, the flat baseline generated by CAD during the steep organic gradient ensures that integration events are highly reproducible, reflected in the superior precision (%RSD of 0.6%).

Conclusion

For the purity determination of Methyl 4,6-di-O-acetyl-2,3-O-carbonyl-β-D-mannopyranoside, relying on traditional UV detection introduces significant analytical risk due to poor sensitivity and gradient-induced baseline drift.

By transitioning to RP-HPLC coupled with Charged Aerosol Detection (CAD) , laboratories can establish a highly sensitive, ICH Q2(R2)-compliant, and self-validating method. The use of volatile mobile phases (formic acid/acetonitrile) paired with CAD's mass-proportional response ensures that all non-volatile impurities—regardless of their optical properties—are accurately quantified, safeguarding the integrity of downstream synthetic or biological applications.

References

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." Scientific Guideline (November 2023). URL: [Link]

• MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures." Regulatory Framework Overview. URL:[Link]

• National Institutes of Health (PMC). "Development of HPLC-CAD method for simultaneous quantification of nine related substances... and identification of two unknown impurities." Journal of Pharmaceutical Analysis. URL: [Link]

• ResearchGate. "Simultaneous Analysis for Carbohydrates in Drinks by High Performance Liquid Chromatography with Charged Aerosol Detector." Analytical Research. URL:[Link]

• Shimadzu. "ELSD and UV - Complementary Detectors for the HPLC Analysis of Commercial Stevia Sweeteners." Application News. URL: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. database.ich.org [database.ich.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Development of HPLC-CAD method for simultaneous quantification of nine related substances in ursodeoxycholic acid and identification of two unknown impurities by HPLC-Q-TOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.com [shimadzu.com]
• 7. mastercontrol.com [mastercontrol.com]

Evaluating Glycosylation Stereoselectivity: A Comparative Guide to 2,3-Carbonate and 2,3-Di-O-Benzyl Mannosyl Donors

Introduction: The Enduring Challenge of Mannosylation

In the synthesis of complex carbohydrates and glycoconjugates, the stereoselective formation of the glycosidic bond remains a formidable challenge. Mannosylation, in particular, presents a significant hurdle for synthetic chemists. The axial orientation of the C2 substituent in mannose donors inherently disfavors the formation of the 1,2-cis (β) linkage due to steric hindrance and stereoelectronic effects that promote the formation of the thermodynamically more stable 1,2-trans (α) product.[1][2] Consequently, achieving high stereoselectivity in mannosylation requires careful strategic planning, with the choice of protecting groups on the glycosyl donor playing a pivotal role.

This guide provides an in-depth comparison of two widely employed mannosyl donor archetypes, distinguished by their protecting groups at the C2 and C3 positions: the 2,3-di-O-benzyl and the 2,3-O-carbonate mannosyl donors. We will dissect the mechanistic underpinnings of their differing stereochemical preferences, present comparative experimental data, and offer detailed protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their synthetic campaigns.

The Mechanistic Dichotomy: Navigating the Sₙ1/Sₙ2 Continuum

Glycosylation reactions operate along a mechanistic spectrum ranging from a unimolecular nucleophilic substitution (Sₙ1) to a bimolecular (Sₙ2) pathway.[3][4] The precise mechanism is a delicate balance of factors including the donor, acceptor, promoter, and solvent.

• Sₙ1-like Pathway: Proceeds through a discrete oxocarbenium ion intermediate. The planar nature of this intermediate allows for nucleophilic attack from either the α- or β-face. For mannosyl donors, this pathway strongly favors the formation of the α-glycoside due to the anomeric effect.

• Sₙ2-like Pathway: Involves the direct displacement of the anomeric leaving group by the acceptor nucleophile in a single, concerted step. This pathway results in an inversion of stereochemistry at the anomeric center. Therefore, starting with an α-anomeric intermediate (like an α-triflate) is essential for forming a β-mannoside via an Sₙ2 mechanism.[3]

The protecting groups at C2 and C3 profoundly influence which pathway is favored by modulating the donor's electronic properties and conformational rigidity.

Donor Profile 1: The 2,3-Di-O-Benzyl Mannosyl Donor - A Workhorse for β-Mannosylation

The 2,3-di-O-benzyl protected mannosyl donor, particularly when used in conjunction with a 4,6-O-benzylidene acetal, is a cornerstone of modern β-mannosylation strategies.[5][6] The benzyl ethers are considered electron-donating groups, making this an "armed" and highly reactive glycosyl donor.[7]

Mechanism of β-Stereodirection

The high β-selectivity observed with 4,6-O-benzylidene-2,3-di-O-benzyl mannosyl donors is attributed to the conformational constraint imposed by the benzylidene ring.[5][6] This trans-fused ring system locks the pyranose in a rigid chair conformation. Upon activation (often forming an α-glycosyl triflate intermediate), the system is primed for an Sₙ2-like displacement. The acceptor attacks from the β-face, opposite to the anomeric leaving group, resulting in the desired 1,2-cis linkage.[6] An alternative explanation posits that the rigid conformation allows an intermediate oxocarbenium ion to adopt a B₂,₅ boat-like conformation, which preferentially exposes the β-face to nucleophilic attack.[8]

Caption: Proposed pathway for β-mannosylation using a 4,6-O-benzylidene constrained donor.

Performance Data

Glycosylations with these donors consistently afford high β-selectivity, particularly with reactive primary alcohols. The reactivity of the acceptor can, however, influence the stereochemical outcome.

Donor System	Acceptor	Conditions	Yield (%)	α:β Ratio	Reference
2,3-di-O-Bn-4,6-O-Bn-Man-SPh	Allyltrimethylsilane	BSP, Tf₂O, TTBP, DCM, -65°C	~80%	Exclusive β (C-glycoside)	[9]
2,3-di-O-Bn-4,6-O-Bn-Man-OTCA	Primary Alcohol	TMSOTf, DCM	High	Predominantly β	[6][10]
2,3-di-O-Bn-4,6-O-Bn-Man-SPh	Secondary Alcohol	NIS/TfOH	Good	Good to Excellent β	[11]

Donor Profile 2: The 2,3-O-Carbonate Mannosyl Donor - A Strategy for α-Mannosylation

In stark contrast to the di-O-benzyl variant, the 2,3-O-carbonate mannosyl donor exhibits a strong α-directing effect. The cyclic carbonate is an electron-withdrawing group, rendering this a "disarmed" donor with lower reactivity. This electronic modification, combined with a significant conformational influence, completely reverses the stereochemical preference.

Mechanism of α-Stereodirection

The α-directing power of the 2,3-O-carbonate is so pronounced that it overrides the β-directing influence of a 4,6-O-benzylidene acetal.[12] The proposed mechanism involves the formation of an α-glycosyl triflate upon activation. The rigid, trans-fused carbonate ring forces this intermediate to adopt an unconventional ⁰H₅ (half-chair) conformation.[12] This conformation is believed to lower the energy barrier for the formation of the oxocarbenium ion, shifting the equilibrium away from the covalent triflate and towards the ionic intermediate. Glycosylation then proceeds under thermodynamic control, favoring the formation of the more stable α-anomer.[12][13]

Caption: Proposed pathway for α-mannosylation using a 2,3-O-carbonate donor.

Performance Data

Experimental results confirm the powerful α-directing nature of the 2,3-O-carbonate protecting group, often yielding the α-product exclusively.

Donor System	Acceptor	Conditions	Yield (%)	α:β Ratio	Reference
2,3-O-Carbonate-4,6-O-Bn-Man-SPh	Glucosyl Acceptor	AgOTf, PhSCl, TTBP, DCM, -60°C	60%	Exclusive α	[12]
2,3-O-Carbonate Rhamnosyl Donor	Various	Pre-activation	High	High α-selectivity	[12]

Head-to-Head Comparison: Choosing the Right Tool for the Job

The choice between these two donors is dictated almost entirely by the desired anomeric configuration of the final product.

Feature	2,3-Di-O-Benzyl Donor (with 4,6-Benzylidene)	2,3-O-Carbonate Donor
Primary Stereochemical Outcome	β-Mannoside (1,2-cis)	α-Mannoside (1,2-trans)
Controlling Element	Conformational restriction via 4,6-O-benzylidene	Electronic & conformational effect of 2,3-O-carbonate
Proposed Mechanism	Sₙ2-like displacement of an α-triflate intermediate	Thermodynamic control via an oxocarbenium ion
Donor Reactivity	Armed (Electron-donating benzyl groups)	Disarmed (Electron-withdrawing carbonate group)
Key Intermediate Conformation	Rigid Chair / B₂,₅ Boat	⁰H₅ Half-Chair
Ideal Application	Synthesis of β-mannosidic linkages found in N-glycans and bacterial polysaccharides.	Synthesis of α-mannosidic linkages where other methods fail to give clean selectivity.

Experimental Protocols

The following are generalized, representative protocols for glycosylation reactions using each donor type. Note: These are illustrative protocols. Optimal conditions may vary depending on the specific substrates.

Protocol 1: General Procedure for β-Mannosylation (Di-O-Benzyl Donor)

This protocol is based on pre-activation conditions commonly used for forming β-mannosides.[14]

• Preparation: To a flame-dried flask under an inert atmosphere (Argon), add the 4,6-O-benzylidene-2,3-di-O-benzyl mannosyl donor (1.0 eq), 1-benzenesulfinyl piperidine (BSP, 1.3 eq.), and 2,4,6-tri-tert-butylpyrimidine (TTBP, 2.5 eq.). Add freshly distilled dichloromethane (DCM, to 0.05 M).

• Activation: Cool the solution to -60 °C. Add trifluoromethanesulfonic anhydride (Tf₂O, 1.3 eq.) dropwise. Stir the mixture for 30-60 minutes at -60 °C to allow for the formation of the glycosyl triflate intermediate.

• Glycosylation: In a separate flame-dried flask, prepare a solution of the glycosyl acceptor (2.0 eq.) in anhydrous DCM. Add the acceptor solution to the pre-activated donor mixture via syringe.

• Reaction & Quenching: Allow the reaction to slowly warm to 0 °C or room temperature over several hours, monitoring by TLC. Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Workup & Purification: Dilute the mixture with DCM and transfer to a separatory funnel. Wash with saturated NaHCO₃ (aq) and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to yield the desired β-mannoside.

Protocol 2: General Procedure for α-Mannosylation (Carbonate Donor)

This protocol is adapted from pre-activation methods favoring the α-anomer.[12]

• Preparation: To a flame-dried flask under an inert atmosphere (Argon), add the 2,3-O-carbonate mannosyl thioglycoside donor (1.0 eq.), 2,4,6-tri-tert-butylpyrimidine (TTBP, 2.5 eq.), and anhydrous DCM.

• Activation: Cool the solution to -60 °C. In a separate flask, pre-mix silver triflate (AgOTf, 1.3 eq.) and phenylsulfenyl chloride (PhSCl, 1.3 eq.) in DCM at -60 °C, then add this solution to the donor mixture. Stir for 30 minutes.

• Glycosylation: Add a solution of the glycosyl acceptor (1.5 eq.) in DCM to the reaction mixture at -60 °C.

• Reaction & Quenching: Allow the reaction to proceed, slowly warming from -60 °C to 0 °C over 2-3 hours. Monitor progress by TLC. Quench the reaction with saturated aqueous sodium bicarbonate.

• Workup & Purification: Filter the reaction mixture through a pad of Celite to remove silver salts, washing with DCM. Concentrate the filtrate and purify the resulting residue by silica gel column chromatography to afford the α-mannoside.

Conclusion

The stereochemical outcome of mannosyl glycosylation is exquisitely sensitive to the protecting group strategy employed. The 2,3-di-O-benzyl and 2,3-O-carbonate mannosyl donors represent two sides of the same coin, offering divergent yet highly selective pathways to either the β- or α-mannoside, respectively.

• The 2,3-di-O-benzyl mannosyl donor , when conformationally constrained by a 4,6-O-benzylidene acetal, is a reliable choice for achieving high β-selectivity through a kinetically controlled, Sₙ2-like pathway.

• The 2,3-O-carbonate mannosyl donor leverages a combination of electronic deactivation and conformational bias to favor a thermodynamically controlled pathway, leading to excellent α-selectivity .

A thorough understanding of the underlying mechanisms governing these systems empowers chemists to select the appropriate donor architecture, transforming the challenge of stereoselective mannosylation into a predictable and controllable process.

References

• Mannose acceptors and the stereoselectivity of glycosylation reactions... - ResearchGate. Available at: [Link]

• β-Stereoselective Mannosylation Using 2,6-Lactones | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• β-Stereoselective Mannosylation Using 2,6-Lactones - PubMed. Available at: [Link]

• Stereoselective β-Mannosylation and β-Rhamnosylation Through the Modulation of Tetrahydrofuran | CCS Chemistry - Chinese Chemical Society. Available at: [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions - Frontiers. Available at: [Link]

• Recent Advances in Stereocontrolled Mannosylation: Focus on Glycans Comprising Acidic and/or Amino Sugars - NSF PAR. Available at: [Link]

• Reaction Rate and Stereoselectivity Enhancement in Glycosidations with O-Glycosyl Trihaloacetimidate Donors due to Catalysis by a Lewis Acid–Nitrile Cooperative Effect | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Enhanced stereoselectivity of α-mannosylation under thermodynamic control using trichloroacetimidates - PMC. Available at: [Link]

• Pre-activation Based Stereoselective Glycosylations - PMC. Available at: [Link]

• Highly Selective β-Mannosylations and β-Rhamnosylations Catalyzed by a Bis-thiourea - PMC. Available at: [Link]

• Experimentally found stereoselectivities for model glycosylation... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Can the stereochemical outcome of glycosylation reactions be controlled by the conformational preferences of the glycosyl donor? - PubMed. Available at: [Link]

• Enzymatic β-Mannosylation of Phenylethanoid Alcohols - MDPI. Available at: [Link]

• Stereoselective β-mannosylations and β-rhamnosylations from glycosyl hemiacetals mediated by lithium iodide - Chemical Science (RSC Publishing). Available at: [Link]

• Stereoselective β-Mannosylation via Anomeric O-Alkylation with L-Sugar-Derived Electrophiles - PMC. Available at: [Link]

• Mapping the Relationship between Glycosyl Acceptor Reactivity and Glycosylation Stereoselectivity - PMC. Available at: [Link]

• Highly Selective β-Mannosylations and β-Rhamnosylations Catalyzed by Bis-thiourea | Journal of the American Chemical Society. Available at: [Link]

• Synthesis of Standardized Building Blocks as a β-d-Mannosyl Donors with a Temporary Protection to be 3,6-Di-O-glycosyl Acceptors, for Constructing the Inner Core of Glycoproteins and Artificial Antigens - Oxford Academic. Available at: [Link]

• 2,3-Carbamate mannosamine glycosyl donors in glycosylation reactions of diacetone-d-glucose. An experimental and theoretical study | Request PDF - ResearchGate. Available at: [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - MDPI. Available at: [Link]

• 2-(Hydroxycarbonyl)benzyl Glycosides: A Novel Type of Glycosyl Donors for Highly Efficient β-Mannopyranosylation and Oligosaccharide Synthesis by Latent-Active Glycosylation | Journal of the American Chemical Society. Available at: [Link]

• Mechanistic pathways to account for the selectivity in glycosylations of benzylidene mannose donors … - ResearchGate. Available at: [Link]

• A versatile approach to the synthesis of mannosamine glycosides - RSC Publishing. Available at: [Link]

• Synthesis of 2,3-diazido-2,3-dideoxy-β-d-mannosides and 2,3-diazido-2,3-dideoxy-β-d-mannuronic acid via stereoselective anomeric O-alkylation - PMC. Available at: [Link]

• Anomeric Selectivity of Glycosylations Through a Machine Learning Lens - ChemRxiv. Available at: [Link]

• 2,3-Carbamate mannosamine glycosyl donors in glycosylation reactions of diacetone-D- glucose. An experimental and theoretical st - AIR Unimi. Available at: [Link]

• Synthesis of a multivalent α-1,2-mannobiose ligand for targeting C-type lectins. Available at: [Link]

• Synthesis and Use of Glycosyl Phosphates as Glycosyl Donors - ACS Publications. Available at: [Link]

• Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors - PMC. Available at: [Link]

• Stereoselective C-Glycoside Formation with 2-O-Benzyl-4,6-O-benzylidene Protected 3-Deoxy Gluco-and Mannopyranoside Donors - PMC. Available at: [Link]

Sources

• 1. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Can the stereochemical outcome of glycosylation reactions be controlled by the conformational preferences of the glycosyl donor? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Highly Selective β-Mannosylations and β-Rhamnosylations Catalyzed by a Bis-thiourea - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereoselective C-Glycoside Formation with 2-O-Benzyl-4,6-O-benzylidene Protected 3-Deoxy Gluco-and Mannopyranoside Donors: Comparison with O-Glycoside Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mapping the Relationship between Glycosyl Acceptor Reactivity and Glycosylation Stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stereoselective β-Mannosylation via Anomeric O-Alkylation with L-Sugar-Derived Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pre-activation Based Stereoselective Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside

As a Senior Application Scientist, I approach laboratory safety not as a static regulatory checklist, but as a dynamic system of chemical causality. When handling highly specialized building blocks like Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside (CAS 53958-22-8) , understanding why a safety protocol exists is just as critical as knowing what the protocol is.

This compound is a protected monosaccharide widely utilized in complex carbohydrate synthesis and proteomics research[1]. While it is not acutely toxic, its specific physicochemical properties—namely its fine particulate nature and high lipophilicity—demand rigorous, logic-driven handling procedures to ensure both operator safety and experimental integrity[2].

The Chemistry of Risk: Physicochemical Profile

To design an effective safety strategy, we must first understand the molecular behavior of the compound. The presence of the anomeric methyl group, two O-acetyl esters, and a cyclic carbonate protecting group renders this molecule highly non-polar compared to native sugars.

Table 1: Physicochemical & Hazard Summary

Property	Value / Specification	Operational Implication
CAS Number	53958-22-8[1]	Primary identifier for SDS tracking and regulatory compliance[2].
Molecular Formula	C12H16O9[1]	Used for precise stoichiometric calculations in glycosylation.
Physical State	White to off-white solid/powder[3]	Highly prone to static cling and aerosolization; requires strict draft protection.
Solubility	DMSO, DCM, Ethyl Acetate[3]	Dictates solvent choice for synthesis and dictates waste segregation protocols.
Storage Temp	-20°C (Powder)[3]	Requires thermal equilibration before opening to prevent moisture degradation of the cyclic carbonate.

Note: Physical state and solubility parameters are derived from structurally analogous acetyl-protected sugar intermediates[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is required, but the justification for each item is specific to the handling of functionalized carbohydrates.

Table 2: PPE Specifications & Mechanistic Justification

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile gloves (≥ 0.11 mm thickness)	Protects against incidental powder contact. Critical: Must be changed immediately if exposed to DMSO, as the solvent acts as a potent penetration enhancer, carrying the lipophilic carbohydrate directly through the dermal barrier[3].
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Prevents ocular exposure to aerosolized fine powders during gravimetric transfer and protects against solvent splashes during solubilization.
Body Protection	Flame-retardant lab coat (buttoned)	Prevents accumulation of static-prone carbohydrate powders on personal clothing, mitigating cross-contamination outside the laboratory environment.
Engineering Controls	Certified Chemical Fume Hood (Face velocity 80-100 fpm)	Primary defense against inhalation. The fine powder form of acetylated sugars is easily aerosolized by ambient laboratory air currents, posing a risk of respiratory tract irritation[2].

Operational Workflow & Handling Protocol

The following protocol outlines the safe transition of the solid carbohydrate intermediate into a liquid phase for downstream O-glycosylation or NMR structural assays[4]. Every step is designed as a self-validating system to prevent exposure and product degradation.

Protocol: Preparation of a 0.1 M Synthetically Ready Stock Solution

Step 1: Thermal Equilibration (30 Minutes)

• Action: Transfer the sealed vial of Methyl 4,6-di-O-acetyl-2,3-carbonyl-b-D-mannopyranoside from -20°C storage[3] into a desiccator at ambient temperature.

• Causality: Opening a cold vial causes immediate condensation of atmospheric moisture. Water will hydrolyze the moisture-sensitive cyclic carbonate group, ruining the anhydrous conditions required for downstream synthesis.

Step 2: Static Neutralization

• Action: Inside the fume hood, pass an anti-static ionizer (e.g., Zerostat gun) over the weighing boat and the closed vial.

• Causality: Highly functionalized, non-polar carbohydrate powders hold significant static charges. Neutralizing the electrostatic field prevents the powder from repelling the spatula and aerosolizing into the user's breathing zone.

Step 3: Gravimetric Transfer

• Action: Using a micro-spatula, carefully weigh the required mass (e.g., ~30.4 mg for 1 mL of 0.1 M solution, based on the molecular formula[1]). Close the source vial immediately after transfer to minimize environmental exposure.

Step 4: Solubilization

• Action: Transfer the powder to a reaction vial and add anhydrous DMSO or Dichloromethane (DCM). Cap the vial and apply mild sonication for 30–60 seconds until the solution is optically clear[3].

• Causality: Acetyl-protected sugars can form transient crystalline aggregates that require acoustic cavitation to fully dissociate into the solvent matrix.

Fig 1: Safe operational workflow for handling protected mannopyranoside derivatives.

Spill Response & Disposal Plan

Dry Powder Spills:

• Do not sweep dry powder, as this will aerosolize the chemical[2].

• Gently cover the spill with a damp paper towel (using water or a mild alcohol) to suppress dust formation.

• Wipe up the spill inward from the edges to prevent spreading.

• Place all contaminated towels and gloves into a designated solid hazardous waste container.

Liquid/Solvent Spills (DMSO/DCM Solutions):

• Absorb the liquid using an inert, non-combustible absorbent material (e.g., vermiculite or universal spill pads).

• Ventilate the area thoroughly, especially if DCM was used as the solvent.

Routine Disposal:

• Organic Waste: Solutions containing the compound must be segregated based on the carrier solvent. DCM solutions must be routed to Halogenated Organic Waste . DMSO or Ethyl Acetate solutions must be routed to Non-Halogenated Organic Waste .

• Solid Waste: Contaminated weighing boats, micro-spatulas (if disposable), pipette tips, and gloves must be disposed of in solid hazardous waste containers. Never dispose of carbohydrate synthesis intermediates in general municipal trash.

Sources

• 1. scbt.com [scbt.com]
• 2. nextsds.com [nextsds.com]
• 3. Medchemexpress LLC 1,2,3,4,6-penta-O-acetyl-D-mannopyranose | 25941-03-1 | Fisher Scientific [fishersci.com]
• 4. NMR Assays for Estimating the O-Acetyl Content of Meningococcal Polysaccharide Serogroup A in Quadrivalent Conjugate Vaccine Formulation - PMC [pmc.ncbi.nlm.nih.gov]